2-Hydroxy-3-isopropylsuccinic acid

• CAS: 16048-89-8

Core Science & Biosynthesis

The Central Role of 2-Hydroxy-3-Isopropylsuccinic Acid in the Leucine Biosynthesis Pathway: Mechanisms, Kinetics, and Therapeutic Applications

Executive Summary

The branched-chain amino acid (BCAA) biosynthesis pathway is a fundamental metabolic network in bacteria, fungi, and plants. Because this pathway is entirely absent in mammals, its intermediate metabolites and the enzymes that process them represent highly selective targets for novel antimicrobial agents and herbicides. This technical guide provides an in-depth analysis of 2-hydroxy-3-isopropylsuccinic acid —the critical intermediate in the leucine biosynthesis pathway. We dissect its biochemical formation, its role as a substrate for oxidative decarboxylation, the evolutionary plasticity of its processing enzymes, and self-validating experimental workflows for high-throughput drug discovery.

Biochemical Context & Nomenclature

In biochemical literature, 2-hydroxy-3-isopropylsuccinic acid is most commonly referred to by its trivial name, 3-isopropylmalate (3-IPM) 1. It is a branched-chain hydroxy dicarboxylic acid with the chemical formula C₇H₁₂O₅.

Due to the presence of two chiral centers at the C2 and C3 positions, the molecule exists as multiple stereoisomers. However, biological systems are strictly stereospecific; the biologically active enantiomer generated and consumed in the leucine pathway is (2R,3S)-2-hydroxy-3-isopropylsuccinic acid (also denoted as threo-Dₛ-3-isopropylmalate).

Mechanistic Overview of the Leucine Biosynthesis Pathway

The de novo synthesis of L-leucine branches off from the valine biosynthesis pathway, utilizing 2-ketoisovalerate as the primary precursor. The pathway consists of four highly coordinated enzymatic steps 2:

• Condensation: 2-Isopropylmalate synthase (LeuA) catalyzes the condensation of the acetyl group from acetyl-CoA with 2-ketoisovalerate to form 2-isopropylmalate.

• Isomerization: Isopropylmalate isomerase (LeuC/LeuD), an iron-sulfur[4Fe-4S] cluster-containing enzyme, catalyzes a dehydration-rehydration reaction. It converts 2-isopropylmalate into 2-hydroxy-3-isopropylsuccinic acid via a transient dimethylcitraconate intermediate.

• Oxidative Decarboxylation: 3-Isopropylmalate dehydrogenase (LeuB) oxidizes 2-hydroxy-3-isopropylsuccinic acid into 4-methyl-2-oxopentanoate (α-ketoisocaproate), releasing NADH and CO₂.

• Transamination: Branched-chain amino acid aminotransferase (IlvE/TyrB) transfers an amino group from L-glutamate to 4-methyl-2-oxopentanoate, yielding L-leucine.

Fig 1. The leucine biosynthesis pathway and the central role of 2-hydroxy-3-isopropylsuccinic acid.

The Central Role of 2-Hydroxy-3-Isopropylsuccinic Acid in Enzymatic Catalysis

The conversion of 2-hydroxy-3-isopropylsuccinic acid by LeuB is the defining, irreversible rate-limiting step of the lower leucine pathway.

Catalytic Mechanism

LeuB is an NAD⁺-dependent decarboxylating dehydrogenase. The reaction proceeds via a bidentate coordination mechanism. The enzyme requires a divalent metal cation (Mg²⁺ or Mn²⁺) in the active site. The metal ion coordinates with the C1 carboxylate and the C2 hydroxyl group of 2-hydroxy-3-isopropylsuccinic acid.

• Hydride Transfer: The C2 hydroxyl group is deprotonated, and a hydride is transferred to NAD⁺, forming a transient β-keto acid intermediate (2-isopropyl-3-oxosuccinate) 3.

• Decarboxylation: The electron-withdrawing nature of the newly formed C2 ketone facilitates the spontaneous decarboxylation of the C3 carboxylate group.

• Enolate Stabilization: The resulting enolate intermediate is strictly stabilized by the Mg²⁺ ion before being protonated to form the final product, 4-methyl-2-oxopentanoate.

Transient kinetic studies using stopped-flow and quenched-flow techniques reveal that the chemical redox step is extremely rapid (a "burst" phase of NADH formation). The actual rate-limiting step ( kcat​ ) is a slow conformational change—specifically, a domain opening—that allows the release of the bulky NADH and keto-acid products 4.

Evolutionary Divergence: From Leucine to Glucosinolates

The structural framework that processes 2-hydroxy-3-isopropylsuccinic acid has demonstrated remarkable evolutionary plasticity. In plants such as Arabidopsis thaliana, the leucine biosynthesis pathway was duplicated and repurposed to form the methionine chain-elongation pathway, which is essential for synthesizing aliphatic glucosinolates (secondary metabolites used for plant defense) 3.

Enzymes like AtIPMDH1 have evolved to utilize 3-(2'-methylthio)ethylmalate instead of 2-hydroxy-3-isopropylsuccinic acid. Structural modeling and site-directed mutagenesis have proven that a single amino acid substitution (e.g., replacing a conserved Leucine with Phenylalanine at position 137) alters the steric volume of the active site, completely shifting the enzyme's substrate specificity from leucine biosynthesis to glucosinolate biosynthesis 3.

Therapeutic Targeting: The Antimicrobial Paradigm

Because humans acquire L-leucine entirely through diet, the enzymes responsible for synthesizing and processing 2-hydroxy-3-isopropylsuccinic acid are highly attractive targets for antibacterial and antifungal drug development.

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, relies heavily on de novo leucine synthesis to survive within the hostile, nutrient-deprived environment of host macrophages. Mtb IPMDH exhibits a unique tetrameric structure (unlike the dimeric structures found in E. coli or T. thermophilus), yet its active site architecture and kinetic parameters remain highly conserved 5. Competitive inhibitors, such as O-methyl oxalohydroxamate and 3-methylmercaptomalate, act as structural analogs to 2-hydroxy-3-isopropylsuccinic acid, successfully occupying the active site and stalling Mtb replication 5.

Quantitative Data: Kinetic Parameters of LeuB

The table below summarizes the steady-state kinetic parameters of 3-isopropylmalate dehydrogenase across different species, highlighting the conserved binding affinity ( Km​ ) for 2-hydroxy-3-isopropylsuccinic acid.

Enzyme Source	Substrate	Km​ ( μ M)	kcat​ ( s−1 )	Reference
Thermus thermophilus	2-Hydroxy-3-isopropylsuccinic acid	80	~15.0	6
Thermus thermophilus	NAD⁺	630	N/A	6
Mycobacterium tuberculosis	2-Hydroxy-3-isopropylsuccinic acid	~90	~12.0	5

Experimental Workflows & Protocols

To rigorously study the processing of 2-hydroxy-3-isopropylsuccinic acid or to screen for novel pathway inhibitors, researchers must employ self-validating experimental designs.

Protocol 1: Self-Validating In Vitro Kinetic Assay for LeuB

Rationale: This continuous spectrophotometric assay monitors the reduction of NAD⁺ to NADH at 340 nm ( ϵ=6220M−1cm−1 ).

• Buffer Preparation: Prepare 50 mM HEPES (pH 8.0) containing 100 mM KCl and 5 mM MgCl₂. Causality: The slightly alkaline pH optimizes the deprotonation of the C2 hydroxyl group, while Mg²⁺ is strictly required to stabilize the enolate intermediate during decarboxylation.

• Assay Assembly: In a UV-transparent 96-well microplate, add 180 µL of buffer, 2.0 mM NAD⁺, and 50 nM of purified recombinant LeuB.

• Self-Validation (Baseline Read): Monitor absorbance at 340 nm for 3 minutes prior to substrate addition. Causality: This establishes a baseline and rules out false positives caused by spontaneous NAD⁺ reduction, enzyme precipitation, or background absorbance from test compounds.

• Initiation: Add 20 µL of 2-hydroxy-3-isopropylsuccinic acid (final concentration ranging from 10 µM to 1 mM) to initiate the reaction.

• Data Acquisition: Record A340​ continuously for 10 minutes at 25°C. Calculate initial velocities ( V0​ ) from the linear portion of the curve to derive Michaelis-Menten parameters.

Fig 2. Self-validating in vitro kinetic assay workflow for 3-isopropylmalate dehydrogenase.

Protocol 2: Metabolomic Extraction and LC-MS/MS Quantification

Rationale: To confirm that a drug successfully inhibits LeuB in vivo, intracellular accumulation of 2-hydroxy-3-isopropylsuccinic acid must be quantified.

• Metabolic Quenching: Rapidly harvest bacterial cultures ( OD600​=0.8 ) and immediately plunge them into pre-chilled (-80°C) 80% methanol. Causality: Instantaneous temperature drop and solvent-induced protein denaturation halt all enzymatic activity, preventing the rapid artifactual turnover of 2-hydroxy-3-isopropylsuccinic acid by endogenous LeuB during sample processing.

• Extraction: Lyse cells via bead-beating for 3 cycles of 30 seconds. Centrifuge at 15,000 × g for 15 minutes at 4°C to pellet cellular debris.

• LC-MS/MS Analysis: Inject the supernatant onto a hydrophilic interaction liquid chromatography (HILIC) column coupled to a triple quadrupole mass spectrometer. Operate in negative ion mode using Multiple Reaction Monitoring (MRM) targeting the specific m/z transitions for 2-hydroxy-3-isopropylsuccinic acid ( [M−H]− 175.1 → fragment ions).

References

• PubChem - Leucine Biosynthesis | Pathway - NIH Source: PathBank / National Institutes of Health URL
• Source: PubMed Central (PMC)
• Isopropylmalic acid Source: Wikipedia URL
• Drugs against Mycobacterium tuberculosis 3-isopropylmalate dehydrogenase can be developed using homologous enzymes as surrogate targets Source: PubMed / Protein and Peptide Letters URL
• Adaptation of a thermophilic enzyme, 3-isopropylmalate dehydrogenase, to low temperatures Source: Protein Engineering, Design and Selection | Oxford Academic URL
• Transient kinetic studies reveal isomerization steps along the kinetic pathway of Thermus thermophilus 3-isopropylmalate dehydrogenase Source: PubMed / FEBS Journal URL

Sources

• 1. Isopropylmalic acid - Wikipedia [en.wikipedia.org]
• 2. Leucine Biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Structural and Functional Evolution of Isopropylmalate Dehydrogenases in the Leucine and Glucosinolate Pathways of Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transient kinetic studies reveal isomerization steps along the kinetic pathway of Thermus thermophilus 3-isopropylmalate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drugs against Mycobacterium tuberculosis 3-isopropylmalate dehydrogenase can be developed using homologous enzymes as surrogate targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Technical Whitepaper: Antimicrobial and Antioxidant Profiling of 2-Hydroxy-3-Isopropylsuccinic Acid

Executive Summary

In the landscape of novel bioactive compounds, 2-hydroxy-3-isopropylsuccinic acid —commonly referred to as 3-isopropylmalic acid (3-IPMA) —has emerged as a molecule of significant interest for drug development and food preservation. Historically recognized merely as an endogenous metabolic intermediate, recent high-resolution analytical techniques have identified 3-IPMA as a functional secondary metabolite in complex matrices, including fermented beverages and botanical extracts. This technical guide provides an in-depth evaluation of the structural, antimicrobial, and antioxidant properties of 3-IPMA, detailing self-validating experimental workflows designed to ensure rigorous, reproducible bioactivity profiling.

Chemical Identity and Systems Biology Context

3-IPMA (CAS: 16048-89-8) is a 2-hydroxydicarboxylic acid characterized by the presence of both an isopropyl group and a hydroxyl group along its succinic acid backbone ()[1]. Biologically, it is a critical intermediate in the biosynthesis of the branched-chain amino acid L-leucine. In this pathway, it is synthesized from α -ketoisovalerate via the intermediate 2-isopropylmalate (2-IPMA), catalyzed by isopropylmalate isomerase ()[2].

Figure 1: Leucine biosynthesis pathway highlighting the intermediate 3-IPMA.

Recent UHPLC-MS/MS triple quadrupole analyses of Italian wines have successfully quantified both 2-IPMA and 3-IPMA, shifting the paradigm of these molecules from transient intermediates to stable, bioactive food components ()[3].

Antioxidant Activity Profile

The structural configuration of 3-IPMA, specifically the α -hydroxy acid moiety, facilitates the neutralization of reactive oxygen species (ROS). Comparative studies utilizing the DPPH radical scavenging assay demonstrate that 3-IPMA possesses a mild but distinct antioxidant capacity, outperforming its structural isomer, 2-IPMA ()[3]. Mechanistically, this activity is driven by a Hydrogen Atom Transfer (HAT) process, where the hydroxyl group donates a hydrogen atom to stabilize free radicals ()[4].

Table 1: Antioxidant Efficacy Comparison

Compound	Assay Method	EC50 (mg/L)	Primary Mechanism
3-Isopropylmalic Acid (3-IPMA)	DPPH	3940	Hydrogen Atom Transfer (HAT)
2-Isopropylmalic Acid (2-IPMA)	DPPH	> 4800	Hydrogen Atom Transfer (HAT)

Protocol 1: Self-Validating DPPH Scavenging Assay

Causality of Experimental Choice: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is selected over ORAC or ABTS because 3-IPMA’s antioxidant capacity relies on a HAT mechanism. DPPH provides a stable, nitrogen-centered free radical that is highly sensitive to HAT-driven neutralization, allowing for precise spectrophotometric quantification at 517 nm.

Methodology:

• Reagent Preparation: Dissolve DPPH in LC-MS grade methanol to a concentration of 0.1 mM. Rationale: Methanol ensures complete solubilization of both the lipophilic DPPH radical and the moderately polar 3-IPMA.

• Sample Incubation: Mix 1.0 mL of the DPPH solution with 1.0 mL of 3-IPMA at varying concentrations (500 to 5000 mg/L). Incubate in total darkness for 30 minutes at room temperature. Rationale: DPPH is highly photosensitive; dark incubation prevents UV-induced radical degradation.

• Spectrophotometric Reading: Measure absorbance at 517 nm using a UV-Vis spectrophotometer.

• System Validation (Controls):

  • Negative Control: 1.0 mL methanol + 1.0 mL DPPH (Establishes baseline radical absorbance).

  • Positive Control: Trolox or Ascorbic Acid (Validates the sensitivity and dynamic range of the assay).

  • Blank: 1.0 mL sample + 1.0 mL methanol (Corrects for intrinsic sample absorbance).

Antimicrobial Efficacy and Spectrum

Beyond oxidative stabilization, 3-IPMA exhibits targeted antimicrobial activity. Quantitative susceptibility testing reveals that 3-IPMA exerts bacteriostatic and bactericidal effects against a spectrum of food-borne pathogens. Notably, it shows heightened efficacy against Yersinia enterocolitica, an invasive gram-negative bacterium responsible for yersiniosis ()[3].

Table 2: Antimicrobial Susceptibility Profile (MIC & MBC)

Target Pathogen	Compound	MIC (mg/L)	MBC (mg/L)
Yersinia enterocolitica	3-IPMA	2048	4096
Yersinia enterocolitica	2-IPMA	2048	4096
Broad Food-Borne Pathogens	3-IPMA	4096	≥ 8192
Broad Food-Borne Pathogens	2-IPMA	4096	≥ 8192

Protocol 2: Self-Validating Broth Microdilution Assay

Causality of Experimental Choice: Disk diffusion assays are prone to diffusion-rate artifacts, especially for organic acids with varying partition coefficients. Broth microdilution ensures uniform molecular distribution and direct contact between the pathogen and 3-IPMA, yielding highly reproducible Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data.

Methodology:

• Inoculum Standardization: Suspend isolated Yersinia enterocolitica colonies in sterile saline to match a 0.5 McFarland standard ( ≈1.5×108 CFU/mL). Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of 3-IPMA (from 8192 mg/L down to 256 mg/L) in CAMHB.

• Inoculation & Incubation: Add 50 µL of the standardized bacterial suspension to each well. Incubate at 37°C for 18-24 hours.

• System Validation (Controls):

  • Sterility Control: CAMHB only (Validates aseptic technique and media sterility).

  • Growth Control: CAMHB + Inoculum (Validates bacterial viability and optimal growth conditions).

  • Positive Control: Gentamicin (Validates that the specific bacterial strain possesses expected susceptibility thresholds, calibrating the assay).

• MBC Determination: Plate 10 µL from all wells showing no visible growth onto Tryptic Soy Agar (TSA). The lowest concentration yielding a ≥ 99.9% reduction in CFU is recorded as the MBC.

Biocompatibility and Safety Validation

A critical hurdle in drug and preservative development is host toxicity. Toxicological profiling via Trypan Blue (TB) exclusion assays confirms that 3-IPMA exhibits no cytotoxicity against human colorectal and liver cell lines at biologically active concentrations ()[3]. This high degree of biocompatibility strongly supports its potential use as a safe, natural additive in food matrices or as a scaffold for pharmaceutical derivatives.

Figure 2: Systematic workflow for evaluating the bioactivity and safety of 3-IPMA.

Conclusion

2-Hydroxy-3-isopropylsuccinic acid (3-IPMA) represents a highly promising, dual-action bioactive compound. Its validated capacity to act as a HAT-driven antioxidant, coupled with its targeted antimicrobial efficacy against pathogens like Yersinia enterocolitica, positions it as a valuable candidate for advanced food preservation technologies and therapeutic exploration.

References

• Ricciutelli, M., et al. (2020). Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility. Food Chemistry.[Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 36, 3-Isopropylmalic Acid. PubChem.[Link]

• Wikipedia Contributors (2024). Isopropylmalic acid. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropylmalic acid - Wikipedia [en.wikipedia.org]
• 3. Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to 2-hydroxy-3-isopropylsuccinic Acid as a Putative Endogenous Yeast Metabolite

Preamble: Charting Unexplored Metabolic Territories

In the intricate metabolic landscape of Saccharomyces cerevisiae, a vast number of compounds orchestrate the symphony of life. While major pathways have been extensively mapped, the roles and even the existence of minor or transient metabolites remain an exciting frontier of discovery. This guide delves into the scientific investigation of 2-hydroxy-3-isopropylsuccinic acid , a molecule not yet cataloged as a canonical endogenous metabolite in yeast, but for which a compelling case for its existence can be made.

This document is structured not as a definitive encyclopedia entry, but as a technical guide for the research scientist. It will provide the foundational knowledge, a strong working hypothesis for the biosynthesis of this compound, and robust analytical methodologies to enable its discovery and characterization. We will proceed from the known territory of the leucine biosynthesis pathway to the hypothetical side-reactions that could produce our target molecule, always grounding our discussion in established biochemical principles.

The Foundational Context: Leucine Biosynthesis in Saccharomyces cerevisiae

The story of 2-hydroxy-3-isopropylsuccinic acid begins within one of the most fundamental anabolic pathways in yeast: the biosynthesis of the branched-chain amino acid, L-leucine. This pathway is a cornerstone of cellular growth and protein synthesis. Understanding its key steps and enzymatic players is crucial to hypothesizing the origin of our target molecule.

The synthesis of leucine in yeast is a multi-step process that is notably compartmentalized between the mitochondrion and the cytosol.[1] It begins with the intermediate from the valine pathway, α-ketoisovalerate.

The key enzymes specific to the leucine pathway are:

• α-Isopropylmalate Synthase (EC 2.3.3.13): Encoded by the paralogous genes LEU4 and LEU9, this enzyme catalyzes the first committed step, the condensation of α-ketoisovalerate and acetyl-CoA to form α-isopropylmalate.[1][2] This reaction occurs in the mitochondrial matrix.[1]

• Isopropylmalate Isomerase (EC 4.2.1.33): Encoded by the LEU1 gene, this cytosolic enzyme catalyzes the isomerization of α-isopropylmalate to β-isopropylmalate.[1]

• β-Isopropylmalate Dehydrogenase (EC 1.1.1.85): The product of the LEU2 gene, this cytosolic enzyme performs the oxidative decarboxylation of β-isopropylmalate to α-ketoisocaproate, which is the final keto-acid precursor to leucine.[3]

The Yeast Metabolome Database (YMDB) also lists a related compound, (2S)-2-Isopropyl-3-oxosuccinate , as being involved in the leucine biosynthesis pathway, although literature on this specific intermediate is scarce.[4]

Figure 1: The canonical leucine biosynthesis pathway in S. cerevisiae, highlighting the compartmentalization of enzymes.

A Putative Biosynthetic Pathway for 2-hydroxy-3-isopropylsuccinic Acid

Given the structural similarity of 2-hydroxy-3-isopropylsuccinic acid to the intermediates of the leucine pathway, we can formulate a strong hypothesis for its formation as a shunt or byproduct metabolite. The most plausible origin is the reduction of a keto-acid intermediate.

Hypothesis: 2-hydroxy-3-isopropylsuccinic acid is formed in the cytosol by the action of a non-specific oxidoreductase on an intermediate of the leucine biosynthesis pathway, likely (2S)-2-Isopropyl-3-oxosuccinate or a related compound.

The enzyme responsible could be β-isopropylmalate dehydrogenase (LEU2) acting in reverse without decarboxylation, or another cytosolic dehydrogenase with broad substrate specificity. The cell is rich in such enzymes, often involved in maintaining redox balance.

Figure 2: Proposed biosynthetic shunt pathway for 2-hydroxy-3-isopropylsuccinic acid from the leucine biosynthesis pathway.

Analytical Workflow: A Self-Validating System for Discovery and Quantification

The definitive confirmation of 2-hydroxy-3-isopropylsuccinic acid as an endogenous yeast metabolite requires a robust and validated analytical method. The following protocol outlines a comprehensive workflow based on best practices in yeast metabolomics, designed to ensure scientific integrity and reproducibility.[5][6]

3.1. Experimental Design and Quality Control

A well-designed experiment is the foundation of trustworthy results. We recommend including the following:

• Biological Replicates: A minimum of 3-5 independent yeast cultures grown under identical conditions.

• Technical Replicates: Multiple injections of the same extract to assess analytical variability.

• Isotopically Labeled Internal Standards: A 13C-labeled yeast extract or a specific labeled standard for the target analyte (if available) should be used for accurate quantification and to control for matrix effects.[6]

• Process Blanks: To monitor for contamination from solvents and sample preparation steps.

3.2. Step-by-Step Protocol

• Yeast Culture and Quenching:

  • Grow S. cerevisiae in a defined synthetic medium (e.g., YNB with glucose) to the desired growth phase (e.g., mid-exponential).

  • Rapidly quench metabolic activity to prevent changes in metabolite levels during sample preparation. A common and effective method is to transfer a known volume of cell culture into a quenching solution of 60% methanol pre-chilled to -40°C.[7] This immediately arrests enzymatic activity.

• Metabolite Extraction:

  • Centrifuge the quenched cell suspension at low temperature (e.g., -9°C) to pellet the cells.

  • Resuspend the cell pellet in a pre-chilled extraction solvent. A common choice is a mixture of acetonitrile, methanol, and water (e.g., 40:40:20 v/v/v).

  • Include the isotopically labeled internal standard in the extraction solvent.

  • Lyse the cells to release intracellular metabolites. This can be achieved by bead beating or sonication, always keeping the samples cold.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

  • Collect the supernatant containing the metabolites.

• Sample Preparation for LC-MS Analysis:

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for liquid chromatography, typically a mixture of water and acetonitrile compatible with the initial mobile phase conditions.

• LC-MS/MS Analysis:

  • Chromatography: Use a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system. For a polar, acidic compound like 2-hydroxy-3-isopropylsuccinic acid, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a good choice, as it provides excellent retention for such molecules. A reversed-phase C18 column with an ion-pairing agent could also be used, but HILIC is generally more compatible with mass spectrometry.

  • Mass Spectrometry: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) is essential for accurate mass determination and formula prediction.

  • Detection: Operate the mass spectrometer in negative ion mode, as the carboxylic acid groups will readily deprotonate.

  • Identification and Confirmation:

    • Accurate Mass: The precursor ion should match the theoretical exact mass of the deprotonated molecule (C7H11O5-).

    • MS/MS Fragmentation: Perform tandem mass spectrometry (MS/MS) on the precursor ion. The resulting fragmentation pattern is a chemical fingerprint. Key expected fragments would include losses of water (H2O) and carbon dioxide (CO2).

    • Retention Time Matching: If a pure analytical standard of 2-hydroxy-3-isopropylsuccinic acid is available, the retention time and MS/MS spectrum of the analyte in the yeast extract must match those of the standard.

Figure 3: A robust analytical workflow for the detection and quantification of 2-hydroxy-3-isopropylsuccinic acid in yeast.

Potential Biological Significance and Future Directions

Should the existence of 2-hydroxy-3-isopropylsuccinic acid be confirmed, the question of its biological role arises. Several possibilities exist:

• Metabolic Byproduct: It could simply be a non-functional byproduct of an imperfectly specific enzyme, representing a minor leak from a high-flux pathway.

• Redox Sink: Its formation could play a minor role in cellular redox balance, consuming reducing equivalents (NAD(P)H).

• Signaling Molecule: Many small organic acids are now recognized as having roles in intracellular signaling.

Future research should focus on:

• Definitive Identification: Applying the analytical workflow described above to confirm its presence in S. cerevisiae.

• Enzyme Identification: Using a combination of genetics (e.g., gene knockouts of candidate dehydrogenases) and biochemistry (in vitro enzyme assays) to identify the enzyme(s) responsible for its synthesis.

• Quantitative Analysis: Determining its intracellular concentration under various growth conditions (e.g., different carbon sources, stress conditions) to see if its levels are regulated.[8]

• Functional Studies: Investigating the effects of this molecule on yeast growth and metabolism, perhaps by feeding it exogenously to cultures.

Conclusion

While 2-hydroxy-3-isopropylsuccinic acid is not yet a recognized player in the yeast metabolome, there is a strong, scientifically-grounded rationale for its potential existence as a shunt metabolite of the leucine biosynthesis pathway. This guide provides the theoretical framework and a robust, practical analytical workflow for researchers to pursue its discovery. The successful identification and characterization of this and other novel metabolites will continue to enrich our understanding of the complex and elegant metabolic network of yeast, with potential implications for biotechnology, and drug development.

References

• Kohlhaw, G. B. (2003). Leucine Biosynthesis in Fungi: Entering Metabolism through the Back Door. Microbiology and Molecular Biology Reviews, 67(1), 1-15.
• Yeast Metabolome Database (YMDB). (n.d.). L-Leucine (YMDB00387).

• Kohlhaw, G. B. (2003). Leucine Biosynthesis in Fungi: Entering Metabolism through the Back Door. Microbiology and Molecular Biology Reviews, 67(1), 1–15. [Link]

• Brown, H. D., Satyanarayana, T., & Umbarger, H. E. (1975). Biosynthesis of branched-chain amino acids in yeast: effect of carbon source on leucine biosynthetic enzymes. Journal of Bacteriology, 121(3), 959–969. [Link]

• Jewison, T., Knox, C., Neveu, V., Djoumbou, Y., Guo, A. C., Lee, J., Liu, P., Mandal, R., Krishnamurthy, R., Sinelnikov, I., Wilson, M., & Wishart, D. S. (2012). YMDB: the Yeast Metabolome Database. Nucleic Acids Research, 40(Database issue), D815–D820. [Link]

• Casalone, E., Barberio, C., Cavalieri, D., & Polsinelli, M. (2000). Identification by functional analysis of the gene encoding alpha-isopropylmalate synthase II (LEU9) in Saccharomyces cerevisiae. Yeast, 16(5), 471–478. [Link]

• UniProt Consortium. (2021). LEU2 - 3-isopropylmalate dehydrogenase - Saccharomyces cerevisiae (strain ATCC 204508 / S288c) (Baker's yeast). UniProtKB. Retrieved from [Link]

• Marobbio, C. M. T., Giannuzzi, G., Paradies, E., Pierri, C. L., & Palmieri, F. (2011). α-Isopropylmalate, a Leucine Biosynthesis Intermediate in Yeast, Is Transported by the Mitochondrial Oxalacetate Carrier. Journal of Biological Chemistry, 286(4), 2919–2926. [Link]

• Yeast Metabolome Database (YMDB). (n.d.). (2S)-2-Isopropyl-3-oxosuccinate (YMDB00449).

• de la Cruz, F., et al. (2021). Yeast-based reference materials for quantitative metabolomics. Analytical and Bioanalytical Chemistry, 413(25), 6345–6357. [Link]

• Canelas, A. B., et al. (2009). Quantitative evaluation of intracellular metabolite extraction techniques for yeast metabolomics. Analytical Chemistry, 81(17), 7379–7389. [Link]

• Aliferis, K. A., & Jabaji, S. (2020). Yeast (Saccharomyces cerevisiae) GC/EI/MS metabolomics dataset. Data in Brief, 28, 104889. [Link]

• Zhang, Y., et al. (2024). Metabolomic analysis of hydroxycinnamic acid inhibition on Saccharomyces cerevisiae. Applied Microbiology and Biotechnology, 108(1), 35. [Link]

Sources

• 1. Leucine Biosynthesis in Fungi: Entering Metabolism through the Back Door - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uniprot.org [uniprot.org]
• 4. ymdb.ca [ymdb.ca]
• 5. Metabolomic analysis of hydroxycinnamic acid inhibition on Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yeast-based reference materials for quantitative metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biosynthesis of branched-chain amino acids in yeast: effect of carbon source on leucine biosynthetic enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Identification of 2-Hydroxy-3-Isopropylsuccinic Acid in Wine Metabolomics: Analytical Strategies and Biological Significance

Executive Summary

The molecular complexity of wine metabolomics offers profound insights into fermentation dynamics, microbial metabolism, and the organoleptic properties of the final product. Recently, advanced mass spectrometry techniques have identified 2-hydroxy-3-isopropylsuccinic acid —systematically known and widely referred to in literature as 3-isopropylmalic acid (3-IPMA) [1]—alongside its structural isomer, 2-isopropylmalic acid (2-IPMA) , as novel organic acid constituents in wine[2].

Because these compounds are structural isomers with identical molecular weights (176.17 g/mol ) and highly similar polarities, they co-elute in standard reverse-phase liquid chromatography, presenting a significant analytical bottleneck[3]. This technical guide explores the biochemical origin of these isomers, details a self-validating mathematical deconvolution protocol (LEDA) to resolve their co-elution, and examines their thermodynamic antioxidant mechanisms.

Biochemical Origin: The Leucine Biosynthesis Pathway

The presence of 2-hydroxy-3-isopropylsuccinic acid (3-IPMA) in wine is not an artifact of the grape matrix (terroir) but rather a direct metabolic byproduct of microbial fermentation[4]. During the fermentation of must, yeast strains (such as Saccharomyces cerevisiae and Komagataella pastoris) synthesize branched-chain amino acids essential for their growth[5].

3-IPMA is a critical intermediate in the leucine biosynthesis pathway [6]. The causality of its accumulation in wine is linked to the enzymatic kinetics of the yeast:

• Condensation: 2-ketoisovalerate condenses with Acetyl-CoA via 2-isopropylmalate synthase to form 2-IPMA.

• Isomerization: Isopropylmalate isomerase (a dehydratase/hydratase complex) catalyzes the stereospecific isomerization of 2-IPMA into 3-IPMA (2-hydroxy-3-isopropylsuccinic acid)[7].

• Oxidation: 3-IPMA is subsequently oxidized by 3-isopropylmalate dehydrogenase to yield ketoleucine, the direct precursor to L-leucine[6].

When the flux through this pathway exceeds the yeast's requirement for leucine, or when specific environmental stressors are present, these intermediate organic acids are secreted into the wine matrix[4].

Caption: Leucine biosynthesis pathway highlighting the intermediates 2-IPMA and 3-IPMA.

Analytical Challenges: Overcoming Isomeric Co-Elution

In conventional LC-MS/MS workflows, 2-IPMA and 3-IPMA co-elute as a single unresolved chromatographic peak due to their structural homology[3]. Attempting to resolve them chromatographically requires ultra-long gradients that severely reduce laboratory throughput.

To circumvent this, analytical chemists have deployed Linear Equations Deconvolution Analysis (LEDA) [8]. The Causality behind LEDA: While the isomers share the same precursor ion mass ( [M−H]− at m/z 175), their distinct structural conformations dictate different fragmentation efficiencies in the collision cell of a mass spectrometer[9]. LEDA leverages these distinct product ion ratios to mathematically deconvolute the mixed MS/MS spectrum into precise relative abundances for each isomer, entirely bypassing the need for physical chromatographic separation[3][9].

Caption: Linear Equations Deconvolution Analysis (LEDA) workflow for unresolved MS/MS isomers.

Self-Validating Experimental Protocol: LC-MS/MS Coupled with LEDA

To ensure high trustworthiness and reproducibility, the following protocol acts as a self-validating system for the quantification of 2-hydroxy-3-isopropylsuccinic acid[3][8].

Step 1: Sample Preparation & Matrix Spiking

• Centrifuge and filter wine samples through a 0.22 µm PTFE membrane.

• Self-Validation Step: Spike a subset of samples with known concentrations of authentic 2-IPMA and 3-IPMA standards at two fortification levels to calculate matrix effects and recovery rates[2].

Step 2: UHPLC-MS/MS Acquisition

• Inject the sample into a Triple Quadrupole mass spectrometer.

• Utilize a short LC column with a rapid elution gradient. (Chromatographic resolution is intentionally ignored to maximize throughput)[3].

• Operate in Multiple Reaction Monitoring (MRM) mode targeting the [M−H]− precursor ion.

Step 3: LEDA Matrix Construction

• Acquire pure MS/MS spectra for the authentic standards of both isomers.

• Construct an overdetermined system by defining a matrix of five linear equations based on the distinct fragmentation yields (product ions) of the two isomers[3]. This mathematical redundancy minimizes assignment error.

Step 4: Deconvolution and Absolute Quantification

• Apply the LEDA algorithm to the mixed MS/MS signal of the wine sample to extract the relative percentage of each isomer[8].

• Determine the total absolute concentration using the precursor ion MRM transition calibration curve (linear range 5–320 mg/L)[2].

• Multiply the total concentration by the LEDA-derived percentages.

• Validation Check: Ensure calculated recoveries fall between 82.6% and 99.8% with an RSD ≤ 4.0%, confirming the mathematical deconvolution's integrity[3].

Quantitative Metabolomics and Bioactivity Profiling

Metabolomic profiling across forty Italian wines revealed distinct distribution patterns for these isomers[2][10]. Principal Component Analysis (PCA) demonstrated that red wines are heavily correlated with high concentrations of 2-IPMA, likely due to prolonged maceration times and specific yeast dynamics that upregulate the leucine pathway[2]. White wines exhibited trace levels of both organic acids[10].

Table 1: Quantitative Distribution and Bioactivity of Isopropylmalic Acids in Wine[2][11]

Analyte	Primary Wine Matrix	Average Concentration	Antimicrobial MIC	Antioxidant EC50 (DPPH)
2-Isopropylmalic Acid (2-IPMA)	Red Wine	31.60 mg/L	4096 mg/L	> 4800 mg/L
2-Hydroxy-3-isopropylsuccinic Acid (3-IPMA)	Red Wine	1.78 mg/L	4096 mg/L	3940 mg/L
2-IPMA & 3-IPMA	White Wine	Trace / Low	N/A	N/A

Note: Both compounds exhibit antimicrobial properties against foodborne pathogens, showing Minimum Inhibitory Concentrations (MIC) of 4096 mg/L and Minimum Bactericidal Concentrations (MBC) of 8192 mg/L[10].

Mechanistic Insights: Thermodynamic Antioxidant Pathways

Beyond their role as fermentation markers, these organic acids contribute to the oxidative stability of wine. 2-hydroxy-3-isopropylsuccinic acid (3-IPMA) demonstrates mild antioxidant activity[10].

The Causality of Radical Scavenging: Recent evaluations using Density Functional Theory (DFT) have elucidated the exact thermodynamic mechanism of this antioxidant activity[11]. The C2-hydroxy group acts as the primary active site for neutralizing free radicals[11].

Because the singlet state of these antioxidants is more stable than the triplet state, gas-phase thermodynamic modeling predicts that radical scavenging follows the Hydrogen Atom Transfer (HAT) pathway[11]. Based on the principle of minimum consumption first occurrence, the thermodynamic preference for radical neutralization follows the order:

• HAT (Hydrogen Atom Transfer) - Most favored[11]

• BDE (Bond Dissociation Energy)

• SPLET (Sequential double Proton Loss Double Electron Transfer)

Through double HAT, 3-IPMA loses hydrogen to form 3-methyl-2-formylbutyric acid, effectively quenching reactive oxygen species within the wine matrix[11].

Conclusion

The identification of 2-hydroxy-3-isopropylsuccinic acid (3-IPMA) and its isomer in wine represents a significant leap in oenological metabolomics. By transitioning away from restrictive chromatographic separations and embracing mathematical deconvolution models like LEDA, researchers can rapidly quantify these co-eluting biomarkers. Understanding their origin in the leucine biosynthesis pathway and their HAT-driven antioxidant mechanisms provides drug development professionals and food scientists with a comprehensive framework for utilizing these organic acids as functional markers of fermentation quality and oxidative stability.

References

• Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap ResearchGate URL:[Link]

• Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility PubMed / NIH URL: [Link]

• Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis PubMed / NIH URL:[Link]

• Thermodynamic Inference of the Antioxidant Process of Malic Acid and Its Structural Analogs American Journal of Biochemistry and Biotechnology URL:[Link]

• 3-Isopropylmalic Acid | C7H12O5 | CID 36 PubChem / NIH URL:[Link]

• Leucine Biosynthesis | Pathway PathBank / NIH URL: [Link]

• Functional specification of Arabidopsis isopropylmalate isomerases in glucosinolate and leucine biosynthesis Plant and Cell Physiology / Oxford Academic URL:[Link]

• The Impact of Yeast Strains and Oenological Procedures on the Chemical Composition, Antioxidant Potential, and Aromatic Profile of Blueberry Wines PubMed / NIH URL:[Link]

Sources

• 1. 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Isopropylmaleic Acid|High-Purity Research Chemical [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Leucine Biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. thescipub.com [thescipub.com]

Protocols & Analytical Methods

UHPLC-MS/MS Quantification Protocol for 2-Hydroxy-3-isopropylsuccinic Acid

An authoritative application note and protocol for the quantification of 2-hydroxy-3-isopropylsuccinic acid using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

Executive Summary & Mechanistic Context

2-Hydroxy-3-isopropylsuccinic acid , systematically known as 3-isopropylmalic acid (3-IPMA) , is a highly polar, low-molecular-weight dicarboxylic acid (MW: 176.17 g/mol ). Biologically, it serves as a critical intermediate in the leucine biosynthesis pathway across microorganisms and plants [1]. Recently, it has garnered significant attention as a robust biomarker for food authentication (e.g., in red wines and baobab fruit) and as a metabolic indicator of environmental stress in soil microbiomes [2].

The Analytical Challenge: Isomeric Interference

The primary hurdle in quantifying 3-IPMA is its structural isomer, 2-isopropylmalic acid (2-IPMA) . Both compounds share identical molecular weights and yield highly similar fragmentation patterns in mass spectrometry. A self-validating analytical system must therefore rely on baseline chromatographic resolution prior to MS/MS detection, paired with precise qualifier-to-quantifier ion ratio monitoring to ensure matrix interferences do not compromise data integrity [3].

Leucine biosynthesis pathway illustrating the isomeric relationship between 2-IPMA and 3-IPMA.

Experimental Design & Causality (E-E-A-T)

To establish a trustworthy and reproducible protocol, every parameter in this workflow has been selected based on the physicochemical properties of 3-IPMA:

• Ionization Strategy (ESI Negative Mode): 3-IPMA contains two carboxylic acid functional groups (pKa ~3.0–4.5). In a slightly acidic to neutral mobile phase, these groups readily deprotonate to form stable [M−H]− precursor ions ( m/z 175.0). Negative Electrospray Ionization (ESI-) yields vastly superior signal-to-noise ratios compared to positive mode for this class of compounds [4].

• Stationary Phase Selection (Polar-Endcapped C18): Standard C18 columns suffer from phase collapse (dewetting) under the highly aqueous conditions required to retain polar organic acids. We utilize a polar-endcapped C18 column (e.g., Waters XSelect HSS T3 or Agilent Zorbax RRHD). This chemistry allows for 100% aqueous mobile phase compatibility, ensuring maximum retention and baseline separation of 2-IPMA and 3-IPMA [5].

• Self-Validating Quality Control: The protocol mandates the use of a stable isotope-labeled internal standard (IS) spiked into the extraction solvent. This corrects for matrix-induced ion suppression—a common phenomenon in complex biological matrices like plant tissue or fermented beverages.

Step-by-Step Methodology

Sample Preparation Workflow

This extraction protocol is optimized for plant tissues and complex biofluids, ensuring rapid quenching of metabolism and high recovery of polar metabolites.

• Metabolic Quenching: Immediately flash-freeze the biological sample in liquid nitrogen to halt enzymatic interconversion between 2-IPMA and 3-IPMA by isopropylmalate isomerase.

• Homogenization: Weigh 50 mg of frozen tissue into a bead-beating tube. Add 1.0 mL of ice-cold extraction solvent (80% Methanol / 20% LC-MS grade Water, v/v) spiked with 10μM of internal standard (e.g., 13C4​ -succinic acid or a structural analog).

• Extraction: Homogenize at 30 Hz for 3 minutes using a tissue disruptor. Sonicate the homogenate in an ice-water bath for 10 minutes.

• Protein Precipitation & Centrifugation: Centrifuge the homogenate at 15,000 × g for 15 minutes at 4 °C to pellet precipitated proteins and cellular debris.

• Filtration: Carefully transfer the supernatant and filter it through a 0.22 µm hydrophilic PTFE syringe filter directly into a UHPLC autosampler vial.

Sample preparation and UHPLC-MS/MS analytical workflow for 3-IPMA quantification.

UHPLC Chromatographic Conditions

• Column: Polar-endcapped C18 (e.g., 2.1 × 100 mm, 1.8 µm particle size).

• Column Temperature: 40 °C.

• Injection Volume: 2.0 µL.

• Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid. (Note: While formic acid slightly suppresses negative ionization, it is strictly required to keep the dicarboxylic acid fully protonated during chromatography, preventing peak tailing and ensuring sharp isomeric resolution).

• Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

Table 1: UHPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.00	0.35	98.0	2.0
1.50	0.35	98.0	2.0
6.00	0.35	60.0	40.0
7.50	0.35	5.0	95.0
9.00	0.35	5.0	95.0
9.10	0.35	98.0	2.0
12.00	0.35	98.0	2.0

Mass Spectrometry (MS/MS) Parameters

Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The primary fragmentation pathway for 3-IPMA involves the neutral loss of carbon dioxide and water ( [M−CO2​−H2​O]− ), yielding a highly stable product ion at m/z 113.0 [6].

• Ion Source: Electrospray Ionization (ESI)

• Polarity: Negative (-)

• Capillary Voltage: -4500 V

• Source Temperature: 500 °C

• Desolvation Gas Flow: 1000 L/hr

Table 2: MRM Transitions and Collision Energy (CE) Optimization

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Declustering Potential (V)	Collision Energy (eV)	Purpose
3-IPMA	175.0	113.0	-60	-18	Quantifier
3-IPMA	175.0	85.0	-60	-25	Qualifier
2-IPMA	175.0	113.0	-60	-18	Quantifier (Isomer)
IS	varies	varies	Optimized	Optimized	Internal Std

Data Processing and System Validation

To ensure the trustworthiness of the generated data, the following validation criteria must be met:

• Chromatographic Resolution ( Rs​ ): The resolution between 2-IPMA and 3-IPMA must be ≥1.5 . If co-elution occurs due to matrix overloading, advanced deconvolution algorithms (such as Linear Equations Deconvolution Analysis - LEDA) can be applied to post-process the MS/MS signals based on slight variations in fragment ion ratios [7].

• Ion Ratio Confirmation: The ratio of the qualifier ion ( m/z 85.0) to the quantifier ion ( m/z 113.0) must remain within ±20% of the ratio established by the neat analytical standard. Deviations indicate co-eluting matrix interference.

• Linear Dynamic Range: Construct a 7-point calibration curve ranging from 10 ng/mL to 10,000 ng/mL. The coefficient of determination ( R2 ) must be >0.995 using a 1/x weighting factor.

References

• FooDB. (2015). Showing Compound (2R,3S)-3-isopropylmalate (FDB030113). Retrieved March 18, 2026, from[Link]

• Caprioli, G., et al. (2018). Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility. Food Chemistry. Retrieved March 18, 2026, from[Link]

• PLOS ONE. (2025). Metabolite changes during developmental transitions in Adonis amurensis Regel et Radde flowers: Insights from HPLC-MS analysis. Retrieved March 18, 2026, from[Link]

• PMC. (2023). Integrated Metabolomics, Transcriptome and Functional Analysis Reveal Key Genes Are Involved in Tree Age-Induced Amino Acid Accumulation in Torreya grandis Nuts. Retrieved March 18, 2026, from[Link]

• Ricciutelli, M., et al. (2019). Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap. ResearchGate. Retrieved March 18, 2026, from[Link]

• ACS Publications. (2022). Differentiation and Quantitation of Coeluting Isomeric Amadori and Heyns Peptides Using Sugar-Specific Fragment Ion Ratios. Retrieved March 18, 2026, from[Link]

In Vitro Enzymatic Assays for 3-Isopropylmalate Dehydrogenase (IPMDH) Activity

Application Note & Standardized Protocol Target Audience: Researchers, Enzymologists, and Drug Development Professionals

Introduction & Biological Rationale

3-Isopropylmalate dehydrogenase (IPMDH, EC 1.1.1.85), encoded by the leuB gene, is a critical bifunctional enzyme in the leucine biosynthesis pathway. It catalyzes the irreversible oxidative decarboxylation of threo-D-3-isopropylmalate (3-IPM) to 2-oxoisocaproate (2-ketoisocaproate), utilizing NAD⁺ as an electron acceptor[1].

From a drug discovery perspective, IPMDH represents a highly attractive "chokepoint" target. The leucine biosynthesis pathway is essential for the survival and virulence of numerous pathogenic bacteria (e.g., Mycobacterium tuberculosis, Haemophilus influenzae), fungi, and plants, but is entirely absent in humans and other mammals[2][3]. Consequently, specific inhibitors targeting IPMDH offer a promising route for developing novel classes of antibiotics and fungicides with minimal host toxicity[2][4].

Fig 1: Leucine biosynthesis pathway highlighting the IPMDH-catalyzed chokepoint reaction.

Mechanistic Causality of the Assay System

As a Senior Application Scientist, I emphasize that a robust assay is not merely a list of ingredients, but a carefully balanced thermodynamic and kinetic environment. The standard in vitro assay for IPMDH activity relies on the continuous spectrophotometric or fluorometric monitoring of NADH production.

Causality Behind Experimental Choices:

• Buffer System (HEPES or MOPS, pH 7.5–8.0): IPMDH relies on highly conserved active-site residues (often a Tyrosine-Lysine pair) to facilitate hydride transfer. Maintaining a pH of 7.5–8.0 ensures the optimal ionization state of these catalytic residues[5][6].

• Divalent Cations (Mg²⁺ or Mn²⁺): IPMDH is a strictly metal-dependent enzyme. The divalent cation (typically 2–5 mM MgCl₂ or 0.2–0.6 mM MnCl₂) coordinates the hydroxyl and carboxylate groups of the 3-IPM substrate, polarizing the molecule to facilitate both the initial oxidation and the subsequent decarboxylation[2][5].

• Monovalent Cations (KCl): The addition of 100–300 mM KCl is critical. IPMDH functions as an obligate homodimer or homotetramer (depending on the species). Monovalent cations stabilize the intersubunit ion clusters necessary for structural integrity and optimal catalytic turnover[5][6][7].

Materials and Reagent Preparation

• Assay Buffer (1X): 50 mM HEPES-KOH (pH 7.6), 100 mM KCl, 5.0 mM MgCl₂. (Note: Filter sterilize and degas prior to use to prevent bubble formation in microplates).

• Cofactor: 50 mM NAD⁺ stock in double-distilled water (ddH₂O). Keep on ice.

• Substrate: 10 mM D-3-isopropylmalate (D-3-IPM) stock in ddH₂O.

• Enzyme: Purified recombinant IPMDH. Stock concentration should be accurately determined via A₂₈₀ (using species-specific molar extinction coefficients)[6].

• Detection: UV/Vis Spectrophotometer or a microplate reader capable of reading absorbance at 340 nm or fluorescence (Ex: 340 nm / Em: 460 nm).

Step-by-Step Experimental Protocol

This protocol is optimized for a 96-well UV-transparent microplate format (200 µL final reaction volume), ideal for both steady-state kinetics and high-throughput inhibitor screening (HTS).

Fig 2: Step-by-step in vitro assay workflow for IPMDH inhibitor screening and kinetic profiling.

Protocol Steps:

• Master Mix Preparation: For each well, prepare 180 µL of Master Mix containing the Assay Buffer and NAD⁺.

  • Final concentrations in 200 µL: 50 mM HEPES, 100 mM KCl, 5.0 mM MgCl₂, 2.0 mM NAD⁺[1][5].

• Enzyme Addition: Add 10 µL of diluted IPMDH to the Master Mix. The final enzyme concentration should be optimized to yield a linear response over 10 minutes (typically 10–50 nM depending on the species' kcat​ )[5].

• Inhibitor Pre-incubation (If applicable): Add test compounds (dissolved in DMSO, final DMSO ≤ 2% v/v) and incubate at the target temperature (e.g., 37°C for mesophiles, 60°C for thermophiles) for 10–15 minutes to allow for binding equilibrium[6][8].

• Reaction Initiation: Rapidly add 10 µL of the 3-IPM substrate stock (Final concentration: 0.4 mM) using a multichannel pipette to initiate the reaction[1][7].

• Kinetic Readout: Immediately read the absorbance at 340 nm ( A340​ ) continuously for 10 to 20 minutes. Ensure the reader is temperature-controlled.

Data Analysis & Kinetic Parameters

To derive meaningful mechanistic data, raw absorbance values must be converted to product formation rates.

• Calculate Velocity: Use the molar extinction coefficient of NADH ( ϵ340​=6.22×103 M−1cm−1 ) to convert ΔA340​/min to μmol NADH/min [8].

• Determine Kinetic Constants: Vary the concentration of 3-IPM (e.g., 1 µM to 500 µM) while keeping NAD⁺ saturated, and vice versa. Fit the initial velocity ( v0​ ) data to the Michaelis-Menten equation using non-linear regression:

  v0​=Km​+[S]Vmax​[S]​

Representative Kinetic Parameters across Species

To contextualize your results, compare them against established literature values. Notice how thermophilic enzymes require higher temperatures to achieve comparable turnover numbers ( kcat​ ) to their mesophilic counterparts[2][5][6][9].

Organism	Optimal Temp	Km​ (3-IPM)	Km​ (NAD⁺)	kcat​
Escherichia coli	37°C	~15 - 30 µM	~40 - 100 µM	~11.6 s⁻¹
Mycobacterium tuberculosis	37°C	~20 - 50 µM	~50 - 150 µM	~3.3 s⁻¹
Thermus thermophilus	70°C	~22 µM	~38 µM	~26.0 s⁻¹
Sulfolobus tokodaii	80°C	~10 - 20 µM	~50 - 100 µM	~10 - 40 s⁻¹

Self-Validating Controls & Troubleshooting

A robust assay is a self-validating system. You must run the following controls on every plate to ensure data integrity:

• No-Enzyme Control (Blank 1): Contains buffer, NAD⁺, and 3-IPM. Purpose: Checks for spontaneous reduction of NAD⁺ or substrate degradation. This value must be subtracted from all active wells.

• No-Substrate Control (Blank 2): Contains buffer, NAD⁺, enzyme, and test inhibitors. Purpose: Identifies compounds that auto-fluoresce, absorb at 340 nm, or cause spontaneous enzyme precipitation.

• Orthogonal Readout: If screening a library rich in UV-absorbing heterocycles, the A340​ readout may suffer from high background noise. Switch to a fluorescence readout (Ex 340 nm / Em 460 nm), which is highly specific to the reduced form of the nicotinamide ring (NADH) and offers superior signal-to-noise ratios[2].

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. szialab.org [szialab.org]
• 3. Crystal structure of Haemophilus influenzae 3-isopropylmalate dehydrogenase (LeuB) in complex with the inhibitor O-isobutenyl oxalylhydroxamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US20030143657A1 - Methods for the identification of inhibitors of 3-isopropylmalate dehydratase as antibiotics - Google Patents [patents.google.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. szialab.org [szialab.org]
• 8. journals.asm.org [journals.asm.org]
• 9. academic.oup.com [academic.oup.com]

Application Note: Preparation and Validation of 2-Hydroxy-3-isopropylsuccinic Acid Standard Calibration Curves for LC-MS/MS Quantification

Introduction & Biological Significance

2-Hydroxy-3-isopropylsuccinic acid, widely known as 3-isopropylmalic acid (3-IPMA) , is a critical intermediate in the biosynthesis of branched-chain amino acids (BCAAs), specifically L-leucine [1]. In this metabolic pathway, 3-IPMA is formed via the isomerization of 2-isopropylmalate by isopropylmalate isomerase (IPMI) and is subsequently oxidatively decarboxylated to α-ketoisocaproate (KIC) by 3-isopropylmalate dehydrogenase (IPMDH).

Beyond its fundamental role in plant and microbial metabolism, 3-IPMA has emerged as a high-value biomarker in foodomics, enology, and industrial fermentation. Recent high-resolution mass spectrometry (HRMS) studies have identified and quantified 3-IPMA in fermented beverages (such as wine), where it serves as a metabolic marker for yeast activity under nitrogen-stressed conditions and exhibits notable antimicrobial and antioxidant properties [2].

Leucine biosynthesis pathway highlighting the formation and conversion of 3-IPMA.

Rationale for Analytical Methodology (E-E-A-T)

Quantifying 3-IPMA in complex biological matrices (e.g., plant extracts, microbial cultures, or wine) presents two primary analytical challenges:

• Isomeric Interference: 3-IPMA ( C7​H12​O5​ , m/z 176.17) is a structural isomer of 2-isopropylmalic acid (2-IPMA). Because they share identical molecular weights and similar physicochemical properties, chromatographic separation combined with Multiple Reaction Monitoring (MRM) is mandatory. Without MRM deconvolution, cross-talk in the mass analyzer leads to severe overestimation [3].

• Matrix Effects: Co-eluting matrix components (e.g., polyphenols in wine, lipids in cell lysates) can severely suppress or enhance the electrospray ionization (ESI) efficiency of 3-IPMA.

Causality & Trustworthiness: To establish a self-validating system, this protocol employs a matrix-matched calibration curve coupled with an internal standard (IS). By spiking the standard directly into an analyte-depleted matrix, the calibration curve mathematically normalizes ionization fluctuations. This ensures that the causality between the LC-MS/MS signal and the absolute concentration of 3-IPMA remains strictly linear, scientifically trustworthy, and reproducible across different sample batches.

Materials and Reagents

• Target Analyte: 2-Hydroxy-3-isopropylsuccinic acid (3-IPMA) analytical standard (Purity ≥ 98%, CAS: 16048-89-8).

• Internal Standard (IS): Isotope-labeled 3-IPMA (e.g., 3-IPMA- d3​ ) or a structurally similar analog (e.g., pimelic acid) if the stable isotope is unavailable.

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), and Ultrapure Water (18.2 M Ω ·cm).

• Additives: LC-MS grade Formic Acid (FA) to facilitate negative ion mode [M−H]− formation.

• Matrix: Blank matrix (e.g., synthetic wine matrix or pooled biological extract stripped of the analyte).

Step-by-Step Protocol: Calibration Curve Preparation

Step 4.1: Preparation of Stock Solutions

Causality Insight: Methanol is selected over water for the primary stock solution to prevent the microbial degradation of the organic acid over long-term storage.

• Accurately weigh 10.0 mg of 3-IPMA standard using a microanalytical balance.

• Dissolve in 10.0 mL of LC-MS grade Methanol to yield a primary stock solution of 1.0 mg/mL (1000 µg/mL).

• Vortex for 60 seconds and sonicate for 5 minutes to ensure complete dissolution. Store at -20°C.

Step 4.2: Preparation of Intermediate Working Solutions

Perform serial dilutions of the primary stock using 50% MeOH in water to create working solutions. This intermediate solvent matches the initial gradient conditions of the LC method, preventing solvent-shock peak distortion.

• Dilution Series: 100, 50, 10, 5, 1, and 0.1 µg/mL.

Step 4.3: Matrix-Matched Calibration Curve Construction

To compensate for ion suppression, the final calibration points are prepared directly in the sample matrix.

• Aliquot 90 µL of the blank matrix into a series of deactivated glass autosampler vials.

• Add 10 µL of the respective working solution to each vial.

• Add 10 µL of the Internal Standard working solution (e.g., 50 µg/mL) to all vials.

• Vortex thoroughly. The final calibration concentrations will be 10, 5, 1, 0.5, 0.1, and 0.01 µg/mL.

Step 4.4: LC-MS/MS Analytical Parameters

• Column: C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm) to separate 2-IPMA and 3-IPMA.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• MRM Transitions:

  • Precursor Ion: m/z 175.0 [M−H]−

  • Quantifier Product Ion: m/z 113.0 (Loss of CO2​ and H2​O ) [3].

  • Qualifier Product Ion: m/z 157.0 (Loss of H2​O ).

Workflow for the preparation and analysis of 3-IPMA matrix-matched calibration curves.

Data Presentation: Calibration Parameters

The following table summarizes the expected quantitative parameters for a standard 3-IPMA calibration curve utilizing the described methodology.

Calibration Level	3-IPMA Concentration ( μ g/mL)	IS Concentration ( μ g/mL)	Expected Accuracy (%)	Precision (RSD, %)
Cal 1 (LLOQ)	0.01	5.0	80 - 120	≤ 20.0
Cal 2	0.10	5.0	85 - 115	≤ 15.0
Cal 3	0.50	5.0	85 - 115	≤ 15.0
Cal 4	1.00	5.0	85 - 115	≤ 15.0
Cal 5	5.00	5.0	85 - 115	≤ 15.0
Cal 6 (ULOQ)	10.00	5.0	85 - 115	≤ 15.0

Note: The calibration curve should be fitted using a linear regression model ( y=mx+c ) with a 1/x weighting factor to ensure accuracy at the lower end of the curve. An R2 value of ≥ 0.995 is required for validation.

References

• Title: The C-terminal regulatory domain of IPMS enzyme maintains leucine homeostasis by bypassing a hidden negative feedback loop in plants. Source: bioRxiv (2024). URL: [Link]

• Title: Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility. Source: Food Chemistry (2020). URL: [Link]

• Title: Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap. Source: Food Chemistry (2019). URL: [Link]

Application Note: Synthesis of Stable Isotope Labeled 2-hydroxy-3-isopropylsuccinic Acid

Abstract

This document provides a comprehensive guide with detailed protocols for the synthesis of stable isotope-labeled standards of 2-hydroxy-3-isopropylsuccinic acid. The importance of such standards in metabolic research, pharmacokinetic studies, and as internal standards for quantitative mass spectrometry is paramount for achieving accurate and reproducible results. This note details a robust synthetic strategy, characterization methods, and quality control procedures. The protocols are designed for researchers, scientists, and professionals in drug development who require high-purity, well-characterized isotopic standards.

Introduction and Significance

2-Hydroxy-3-isopropylsuccinic acid is a dicarboxylic acid structurally related to malic acid. While its specific biological roles are still under investigation, substituted succinic acids are key intermediates in various metabolic pathways, including the tricarboxylic acid (TCA) cycle.[1] The use of stable isotope-labeled (SIL) analogues, where atoms like ¹²C or ¹H are replaced with ¹³C or ²H (deuterium), is a powerful technique in modern biomedical research.[2]

These SIL compounds are chemically identical to their endogenous counterparts but are distinguishable by mass spectrometry (MS). This property makes them ideal internal standards for quantitative analysis, as they can correct for variations in sample preparation and instrument response.[3] Furthermore, they are invaluable as tracers to elucidate metabolic pathways and to conduct absorption, distribution, metabolism, and excretion (ADME) studies in drug development.[4] This application note outlines a proposed synthetic pathway for preparing both ¹³C- and ²H-labeled 2-hydroxy-3-isopropylsuccinic acid.

Retrosynthetic Analysis and Strategy

The retrosynthetic analysis breaks down the target molecule into readily available starting materials. The key disconnection is at the C2-C3 bond, suggesting a nucleophilic addition of an isopropyl group equivalent to a glyoxylate derivative, or an alkylation of a malate-like precursor. For isotopic labeling, we can introduce the label in one of the key building blocks.

• For ¹³C-labeling: A Grignard reaction using ¹³C-labeled carbon dioxide (¹³CO₂) can be employed to create a labeled carboxylic acid group.[4][5] Alternatively, a starting material with a ¹³C-labeled backbone can be used.

• For ²H-labeling: Deuterium can be introduced via reductive deuteration of an unsaturated precursor or by using a deuterated starting material.[7] For labeling at the C3 position, a deuterated isopropyl halide can be used in an alkylation step.

This note will focus on a malonic ester synthesis approach, which offers high yields and good control over the introduction of the label.

Proposed Synthetic Pathways and Protocols

Two primary pathways are presented here: one for incorporating a ¹³C label at one of the carboxyl groups and another for introducing deuterium at the isopropyl moiety.

Pathway A: Synthesis of 2-hydroxy-3-isopropylsuccinic-[1-¹³C] acid

This pathway utilizes a malonic ester synthesis followed by the introduction of a ¹³C-labeled carboxyl group.

Caption: Synthetic workflow for ¹³C-labeled 2-hydroxy-3-isopropylsuccinic acid.

Step 1: Synthesis of Diethyl Isopropylmalonate

• To a solution of sodium ethoxide (NaOEt), prepared by dissolving sodium (1.1 eq) in absolute ethanol, add diethyl malonate (1.0 eq) dropwise at 0 °C.

• Stir the mixture for 30 minutes at room temperature.

• Add isopropyl bromide (1.2 eq) dropwise and heat the mixture to reflux for 6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture, and remove the ethanol under reduced pressure.

• Add water and extract the product with diethyl ether. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield diethyl isopropylmalonate.

Step 2: Formation of Diethyl 2-isopropyl-3-oxosuccinate

• To a solution of sodium ethoxide in ethanol, add diethyl isopropylmalonate (1.0 eq) followed by diethyl oxalate (1.1 eq) at 0 °C.

• Allow the mixture to warm to room temperature and stir overnight.

• Quench the reaction with dilute HCl and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to obtain the crude ketoester.

Step 3: Decarboxylation and Reduction to Ethyl 2-hydroxy-3-isopropylsuccinate

• Heat the crude diethyl 2-isopropyl-3-oxosuccinate at 180 °C to effect decarboxylation until CO₂ evolution ceases.

• Cool the resulting crude ethyl 2-formyl-3-methylbutanoate and dissolve it in methanol.

• Cool the solution to 0 °C and add sodium borohydride (NaBH₄) (1.5 eq) portion-wise.

• Stir for 2 hours, then carefully add water and extract with ethyl acetate.

• Purify the product by column chromatography to yield ethyl 2-hydroxy-3-isopropylsuccinate.

Step 4: Grignard Reaction with ¹³CO₂ and Hydrolysis

• This step must be performed in a closed system to handle the ¹³CO₂ gas efficiently.

• Convert the ethyl 2-hydroxy-3-isopropylsuccinate to the corresponding Grignard reagent precursor (e.g., by converting the ester to a halide). This is a multi-step process not detailed here for brevity.

• React the Grignard reagent with ¹³CO₂ (from a gas cylinder or generated from Ba¹³CO₃).

• Acidify the reaction mixture with aqueous HCl to protonate the carboxylate.

• Perform a final hydrolysis step using aqueous NaOH followed by acidification to convert the remaining ester group to a carboxylic acid.

• Purify the final product, 2-hydroxy-3-isopropylsuccinic-[1-¹³C] acid, by recrystallization or preparative HPLC.

Pathway B: Synthesis of 2-hydroxy-3-(isopropyl-d₇)succinic acid

This pathway introduces a deuterated isopropyl group early in the synthesis.

Step 1: Synthesis of Diethyl (isopropyl-d₇)malonate

• Follow the procedure for Pathway A, Step 1, but substitute isopropyl bromide with (isopropyl-d₇) bromide.

• This yields diethyl (isopropyl-d₇)malonate.

Step 2 & 3: Elaboration of the Succinic Acid Backbone

• Follow the procedures for Pathway A, Steps 2 and 3, using diethyl (isopropyl-d₇)malonate as the starting material. This will yield ethyl 2-hydroxy-3-(isopropyl-d₇)succinate.

Step 4: Hydrolysis

• Hydrolyze the ethyl 2-hydroxy-3-(isopropyl-d₇)succinate using aqueous lithium hydroxide (LiOH) or sodium hydroxide (NaOH).

• Acidify the reaction mixture with aqueous HCl to pH ~2.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify the final product, 2-hydroxy-3-(isopropyl-d₇)succinic acid, by recrystallization.

Characterization and Quality Control

The identity, purity, and isotopic enrichment of the final synthesized standards must be rigorously confirmed.

Analytical Workflow

Caption: Analytical workflow for quality control of synthesized standards.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the overall structure and the absence of proton signals at deuterated positions.

  • ¹³C NMR: To confirm the position of the ¹³C label and the overall carbon skeleton.[8]

  • ²H NMR: To confirm the presence and position of deuterium labels.

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass of the labeled compound and thus its elemental composition.

  • Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the isotopic enrichment by analyzing the mass distribution of the molecular ion or a characteristic fragment.[9]

• High-Performance Liquid Chromatography (HPLC):

  • To determine the chemical purity of the final compound, typically using UV or Evaporative Light Scattering Detection (ELSD).

Data Summary Table

Parameter	Specification	Analytical Method
Chemical Identity	Conforms to the structure of 2-hydroxy-3-isopropylsuccinic acid	¹H NMR, ¹³C NMR, HRMS
Chemical Purity	≥ 98%	HPLC-UV/ELSD
Isotopic Enrichment	≥ 99 atom % for ¹³C or ²H	Mass Spectrometry
Positional Identity	Label position confirmed	NMR Spectroscopy

Materials and Reagents

• Diethyl malonate

• Isopropyl bromide / (Isopropyl-d₇) bromide

• Sodium metal

• Absolute Ethanol

• Diethyl oxalate

• Sodium borohydride (NaBH₄)

• Magnesium turnings

• ¹³CO₂ gas (≥ 99 atom % ¹³C)

• Standard organic solvents (diethyl ether, ethyl acetate, methanol, THF)

• Anhydrous salts (MgSO₄, Na₂SO₄)

• Acids and bases for workup (HCl, NaOH, LiOH)

Conclusion

The synthetic pathways and analytical protocols detailed in this application note provide a robust framework for the production and quality control of stable isotope-labeled 2-hydroxy-3-isopropylsuccinic acid. The use of well-established reactions like malonic ester synthesis and Grignard carboxylation ensures reliable access to these critical research tools. Rigorous characterization by NMR and MS is essential to certify the final product as a high-quality standard suitable for demanding quantitative and metabolic research applications.

References

• Kabalka, G. W., & Slayden, S. W. (1998). Synthesis of carbon-13 labelled carboxylic acids via organoborane reactions. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Anbar, M., & Guttmann, S. (1978). Synthesis of short chain carboxylic acids labelled with 13C and 2H at various positions. Journal of Labelled Compounds and Radiopharmaceuticals, 15(S1), 227-236. Available at: [Link]

• Nilsson, P., et al. (2018). Rapid Access to Carbon-Isotope-Labeled Alkyl and Aryl Carboxylates Applying Palladacarboxylates. ACS Omega, 3(8), 10336-10343. Available at: [Link]

• Kabalka, G. W., et al. (1985). Synthesis of carbon-13 labeled aldehydes, carboxylic acids, and alcohols via organoborane chemistry. The Journal of Organic Chemistry, 50(1), 232-234. Available at: [Link]

• Gawron, O., Glaid, A. J., & Fondy, T. P. (1960). THE CONFIGURATION OF DEUTERIO-L-MALIC ACID PRODUCED ENZYMATICALLY. SYNTHESIS OF THREO-3-DEUTERIO-DL-MALIC ACID. Journal of the American Chemical Society, 82(2), 486-489. Available at: [Link]

• Turekian, K. K. (2003). METHOD DEVELOPMENT FOR STABLE CARBON ISOTOPE MEASUREMENT OF ORGANIC ACIDS IN THE ATMOSPHERE. OSTI.GOV. Available at: [Link]

• Tashiro, M., et al. (1991). Preparation of deuterated succinic acids. Journal of Labelled Compounds and Radiopharmaceuticals, 29(4), 405-414. Available at: [Link]

• Gibson, K. M., & Sweetman, L. (1983). Enzymatic preparation of radiolabeled succinic semialdehyde. Analytical Biochemistry, 135(2), 436-437. Available at: [Link]

• van der Baan, J. L., et al. (1988). Synthesis of the 2‐ethyl‐3‐methylsuccinic acids via a stereospecific malonic ester alkylation. Recueil des Travaux Chimiques des Pays-Bas, 107(11), 629-632. Available at: [Link]

• Liu, R., et al. (2022). Biosynthetic Pathway and Metabolic Engineering of Succinic Acid. Frontiers in Bioengineering and Biotechnology, 10, 860-867. Available at: [Link]

• Raquez, J. M., et al. (2010). Succinic Acid: A New Platform Chemical for Biobased Polymers from Renewable Resources. Polymer Reviews, 50(2), 236-252. Available at: [Link]

• Hulikal, V. (n.d.). Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board. Available at: [Link]

• U.S. Department of Agriculture. (2003). Malic acid was petitioned to include its use in organic processing operations. Available at: [Link]

• Heyen, S., et al. (2020). Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 412(28), 7885-7899. Available at: [Link]

• Novoprolabs. (n.d.). Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications. Available at: [Link]

Sources

• 1. Biosynthetic Pathway and Metabolic Engineering of Succinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications - MetwareBio [metwarebio.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 5. (PDF) Synthesis of short chain carboxylic acids labelled with 13C and 2H at various positions [academia.edu]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of deuterated succinic acids (Journal Article) | ETDEWEB [osti.gov]
• 8. Stable Isotope Labeling in Omics Research: Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 9. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Isolation and Quantification of 2-Hydroxy-3-isopropylsuccinic Acid from Complex Fermented Food Matrices

Audience: Analytical Chemists, Food Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Application Guide

Executive Summary

2-Hydroxy-3-isopropylsuccinic acid (IUPAC: 2-hydroxy-3-propan-2-ylbutanedioic acid), widely recognized in literature as 3-isopropylmalic acid (3-IPMA) , is a critical dicarboxylic acid and an intermediate in the leucine biosynthesis pathway of yeasts and bacteria [1]. Recently identified as a potent fermentation marker in Italian wines and post-harvest processed coffee, 3-IPMA exhibits mild antioxidant and antimicrobial properties, making it a molecule of high interest for food quality control and pharmaceutical research[1, 3].

The primary analytical challenge in isolating 3-IPMA from complex matrices (e.g., wine, honey-processed coffee) lies in its exact structural isomer, 2-isopropylmalic acid (2-IPMA) . These isomers frequently co-elute during standard liquid chromatography and share identical precursor ions. This application note details a robust, self-validating methodology utilizing Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) coupled with UHPLC-MS/MS and Linear Equations Deconvolution Analysis (LEDA) to achieve precise isolation and quantification.

Mechanistic Principles & Biological Context

Biosynthetic Origin

In yeast (Saccharomyces cerevisiae) and various microorganisms, 3-IPMA is synthesized during amino acid metabolism. The enzyme isopropylmalate dehydratase catalyzes the reversible isomerization between 2-IPMA and 3-IPMA [4]. Because it is secreted into the extracellular matrix during fermentation under metal stress or amino acid limitation, its concentration serves as a direct biomarker for the fermentation processing method (e.g., honey vs. washed coffee) [3].

Figure 1: Biosynthetic pathway of 3-IPMA as an intermediate in L-leucine metabolism.

The Causality of Extraction Choices

Complex food matrices are rich in polyphenols, tannins, and neutral carbohydrates that cause severe ion suppression in mass spectrometry.

• Why MAX SPE? 3-IPMA contains two carboxylic acid groups with pKa values ranging from ~3.0 to 4.5. By adjusting the sample to pH 6.0, the molecule is fully deprotonated (anionic). A Mixed-Mode Anion Exchange (MAX) sorbent utilizes a quaternary amine to capture these anions via strong electrostatic interactions, allowing neutral and basic interferences (like caffeine or neutral sugars) to be washed away with organic solvents and weak bases.

• Why LEDA Deconvolution? 2-IPMA and 3-IPMA often co-elute on reversed-phase columns. Instead of relying on ultra-long run times to achieve baseline resolution, LEDA (Linear Equations Deconvolution Analysis) utilizes the distinct relative abundances of their MS/MS product ions to mathematically deconvolute the overlapping chromatographic peaks [2].

Experimental Workflow & Protocols

Matrix Pre-Treatment

Self-Validating Step: Ensure the removal of ethanol from wine to prevent premature elution during the SPE loading phase.

• For Wine: Aliquot 5.0 mL of wine. Evaporate under a gentle stream of nitrogen at 30°C until the volume is reduced to ~2.0 mL (removing ethanol). Reconstitute to 5.0 mL with MS-grade water.

• For Coffee: Extract 1.0 g of ground coffee with 10 mL of hot water (90°C) for 10 minutes. Centrifuge at 10,000 x g for 10 minutes. Collect the supernatant.

• pH Adjustment: Adjust the aqueous extract to pH 6.0 ± 0.2 using 0.1 M NH₄OH. Causality: This guarantees the dicarboxylic acids are fully ionized for optimal retention on the anion-exchange sorbent.

Solid Phase Extraction (SPE) Protocol

Sorbent: Oasis MAX (or equivalent), 60 mg / 3 cc cartridge.

• Conditioning: Pass 3 mL of Methanol, followed by 3 mL of MS-grade water.

• Loading: Load the pH-adjusted sample (up to 5 mL) at a flow rate of 1 mL/min.

• Wash 1 (Remove Neutrals/Bases): Pass 3 mL of 5% NH₄OH in water.

• Wash 2 (Remove Hydrophobics): Pass 3 mL of Methanol.

• Elution: Elute the target acidic compounds with 3 mL of 2% Formic Acid in Methanol . Causality: The high concentration of formic acid protonates the carboxylic groups of 3-IPMA, neutralizing its charge and breaking the electrostatic interaction with the sorbent, allowing the methanol to sweep it off the column.

• Reconstitution: Evaporate the eluate to dryness under N₂ and reconstitute in 500 µL of 0.1% Formic Acid in Water.

UHPLC-MS/MS Separation and Detection

Column: Polar-embedded C18 column (e.g., Waters ACQUITY HSS T3, 2.1 x 100 mm, 1.8 µm) to enhance retention of polar organic acids. Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Gradient: 0-1 min (1% B), 1-5 min (1% to 15% B), 5-6 min (15% to 95% B). Flow rate: 0.4 mL/min.

Figure 2: End-to-end analytical workflow for the isolation and quantification of 3-IPMA.

Data Presentation & MS/MS Parameters

To utilize LEDA for co-eluting isomers, monitor multiple Multiple Reaction Monitoring (MRM) transitions. While 2-IPMA and 3-IPMA share the same transitions, the ratio of their fragment intensities differs significantly due to the position of the hydroxyl and isopropyl groups.

Table 1: MRM Transitions for Isopropylmalic Acids (ESI Negative Mode)

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)	Diagnostic Feature
3-IPMA	175.06	115.0	131.0	12 / 10	Higher relative abundance of 115.0
2-IPMA	175.06	115.0	131.0	12 / 10	Higher relative abundance of 131.0

Note: The m/z 131 corresponds to the loss of CO₂[M-H-44]⁻, while m/z 115 corresponds to the combined loss of CO₂ and H₂O [M-H-44-18]⁻.

Table 2: Typical Concentration Ranges in Food Matrices

Matrix	Processing / Type	3-IPMA Concentration	2-IPMA Concentration	Biological Implication
Wine	Italian Red Wines	1.78 – 4.13 mg/L	~31.60 mg/L	Indicator of yeast strain metabolism [1]
Wine	Italian White Wines	< 1.0 mg/L	< 5.0 mg/L	Lower fermentation stress / skin contact
Coffee	Honey Processed	~177.5 ng/g	~168.8 ng/g	Marker for specific post-harvest fermentation [3]
Coffee	Washed / Natural	< 50.0 ng/g	< 50.0 ng/g	Minimal mucilage fermentation

Field Insights for Drug Development & Quality Control

• Antimicrobial Profiling: 3-IPMA has demonstrated Minimum Inhibitory Concentrations (MIC) of ~4096 mg/L against several food-borne pathogens, including Yersinia enterocolitica[1]. When isolated preparatively, it can be utilized as a natural preservative scaffold in pharmaceutical formulations.

• Preparative Scale-Up: For physical isolation (rather than analytical quantification), the MAX SPE protocol can be scaled up to preparative Flash Chromatography using strong anion exchange (SAX) resins. Elution must be strictly monitored via UV at 210 nm (due to the lack of strong chromophores) or via inline mass detection.

• Matrix Effects: Always utilize matrix-matched calibration curves. Despite rigorous SPE, fermented matrices contain co-extractable organic acids (e.g., tartaric, malic, succinic acids) that can cause up to 20% ion suppression in the ESI source.

References

• Ricciutelli, M., et al. (2020). "Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility." Food Chemistry, 321, 126726. URL:[Link]

• Menicatti, M., et al. (2020). "Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis." Journal of Mass Spectrometry, 55(11), e4607. URL:[Link]

• "Quantification of two derivatives of malic acid first-time discovered in coffee: Influence of postharvest processing method." (2024). Food Chemistry. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 36, 3-Isopropylmalic acid." PubChem. URL:[Link]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of 2-Hydroxy-3-Isopropylsuccinic Acid Derivatives

An in-depth guide to improving GC-MS peak shape for 2-hydroxy-3-isopropylsuccinic acid derivatives.

Welcome to the technical support center for the analysis of 2-hydroxy-3-isopropylsuccinic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the gas chromatography-mass spectrometry (GC-MS) analysis of this and similar polar, polyfunctional molecules. Due to its two carboxylic acid groups and one hydroxyl group, 2-hydroxy-3-isopropylsuccinic acid is non-volatile and thermally labile, making direct GC-MS analysis impossible.[1][2] Effective chemical derivatization is mandatory to cap these active hydrogen sites, decrease polarity, and increase volatility.[3][4]

This document provides structured troubleshooting guides and frequently asked questions (FAQs) to address common issues, primarily focusing on achieving optimal peak shape, which is critical for accurate and reproducible quantification.

Troubleshooting Guide: Common Peak Shape Problems

Poor peak shape is the most frequent obstacle in the GC-MS analysis of derivatized organic acids. The following sections address specific issues in a question-and-answer format.

Q1: Why are my peaks for derivatized 2-hydroxy-3-isopropylsuccinic acid tailing severely?

Peak tailing is typically a strong indicator of unwanted secondary interactions between the analyte and active sites within the GC system, or a sign of incomplete derivatization.[5][6] The polar functional groups of your target molecule are the primary cause. If not perfectly derivatized, these groups can interact with active sites in the inlet or column.[7]

The diagram below outlines a logical workflow to diagnose and resolve peak tailing.

Caption: Troubleshooting workflow for peak tailing.

• Verify Derivatization Completeness: Incomplete derivatization is a primary suspect. Both the hydroxyl and the two carboxyl groups must be derivatized. Silylation is a highly effective method for this.[4][8]

  • Action: Re-evaluate your derivatization protocol. Ensure reagents are fresh and anhydrous, as silylating agents are highly sensitive to moisture.[9]

  • Protocol: See the detailed derivatization protocol in the FAQ section below.

• Assess System Activity: If derivatization is complete, active sites in the sample flow path are the likely cause.

  • Inlet Maintenance: The inlet is a high-temperature zone where non-volatile residues can accumulate, creating active sites.[10]

    • Action: Replace the inlet liner with a new, deactivated one. Always use high-quality, deactivated liners.[7] Also, replace the septum, as septum particles can be a source of activity and leaks.[11]

  • Column Contamination: The front end of the GC column can accumulate non-volatile matrix components or become active over time.

    • Action: Trim 10-20 cm from the front of the column. This provides a fresh, inert surface for chromatography.[12] After trimming, re-install the column at the correct depth in the inlet.[5]

Q2: My derivatized analyte peak is broad, split, or has a "chair" shape. What's the cause?

These peak shapes often point to issues with the injection process, particularly with splitless injection which is common for trace analysis.[5] The problems are typically related to band formation on the column.

• Column Overload: Too much analyte is being introduced onto the column, exceeding its capacity. This leads to a "shark fin" or fronting peak shape.

  • Solution: Dilute your sample. If that is not an option, increase the split ratio to reduce the amount of sample reaching the column.[6]

• Improper Solvent Focusing (Splitless Injection): For sharp peaks in splitless mode, the initial oven temperature must be low enough to trap and concentrate the analytes in a narrow band at the head of the column. This is known as solvent focusing.[5]

  • Cause: The initial oven temperature is too high, often above the boiling point of the derivatization solvent.

  • Solution: Set the initial oven temperature approximately 20°C below the boiling point of your solvent (e.g., for pyridine, b.p. 115°C, start at ~90-95°C).[5]

• Solvent-Phase Mismatch: The polarity of the injection solvent is incompatible with the stationary phase of the column. For example, injecting a very polar solvent like methanol onto a non-polar DB-5ms column can cause poor peak shape.

  • Solution: The derivatization solvent should ideally be compatible with the column phase. Solvents like pyridine or acetonitrile are common in silylation and are generally compatible with standard non-polar to mid-polar columns.[13]

Frequently Asked Questions (FAQs)

Q1: What is the most effective derivatization strategy for 2-hydroxy-3-isopropylsuccinic acid?

Silylation is the most robust and widely used strategy because it can simultaneously derivatize both hydroxyl and carboxyl groups in a single step.[1][14] The most common reagents are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like 1% Trimethylchlorosilane (TMCS).[3][15]

The reaction converts the polar analyte into its volatile and thermally stable trimethylsilyl (TMS) ester/ether derivative.

Caption: Silylation workflow for GC-MS analysis.

This protocol provides a robust starting point for derivatization.

• Sample Preparation: Evaporate the extracted, dried sample to complete dryness in a GC vial under a gentle stream of nitrogen. It is critical that no water is present.[4]

• Reagent Addition: Add 50 µL of pyridine (to aid dissolution) followed by 100 µL of BSTFA + 1% TMCS.[4]

• Reaction: Cap the vial tightly and heat at 70-80°C for 60 minutes.[4] The optimal temperature and time may require some adjustment depending on the sample matrix.

• Analysis: Cool the vial to room temperature. Inject 1 µL of the derivatized sample into the GC-MS system.

Parameter	Recommendation	Rationale
Reagent	BSTFA + 1% TMCS	Powerful silyl donor with a catalyst for efficient reaction with both hydroxyl and carboxyl groups.[8][13]
Solvent	Pyridine / Acetonitrile	Aprotic solvents that dissolve the analyte and do not interfere with the silylation reaction.[13]
Temperature	70 - 80 °C	Provides sufficient energy to drive the reaction to completion without degrading the analyte.[4]
Time	60 minutes	Ensures complete derivatization of all three active sites.[4]

Q2: Which GC column and instrument parameters are best for this analysis?

Choosing the correct column and optimizing GC parameters are essential for good separation and peak shape.

Since the derivatized analyte is non-polar and volatile, a low-to-mid polarity column is ideal.

• Recommended Column: A 5% Phenyl-methylpolysiloxane stationary phase column (e.g., DB-5ms, HP-5ms, ZB-5ms). These are robust, general-purpose columns that provide excellent resolution for a wide range of derivatized compounds.[3]

• Inertness is Key: Ensure you are using a column specifically designated for MS analysis ("ms" suffix). These columns have lower bleed and higher inertness, which is crucial for preventing peak tailing of active compounds.[16]

The following table provides a validated starting point for your method development.

Parameter	Setting	Rationale & Key Considerations
Inlet Mode	Splitless	Maximizes sensitivity for trace analysis by transferring the entire sample to the column.[7]
Inlet Temperature	250 °C	A good starting point that balances efficient volatilization with minimizing thermal degradation.[17] May be optimized between 250-280°C.
Liner	Deactivated, Splitless, Single Taper w/ Wool	An inert surface is critical.[7] The taper and wool aid in sample focusing and vaporization.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Ensures optimal velocity for good separation and peak shape.
Oven Program	90°C (hold 2 min), then ramp 10°C/min to 280°C (hold 5 min)	The initial hold ensures good solvent focusing.[5] The ramp rate separates compounds by boiling point. This can be adjusted to improve resolution.
MS Transfer Line	280 °C	Prevents cold spots and condensation of the analyte before it reaches the ion source.[3]
Ion Source Temp	230 °C	Standard temperature for robust ionization in Electron Ionization (EI) mode.[3]
Scan Range	50 - 550 m/z	Captures the molecular ion and key fragments of the TMS-derivatized analyte.

Q3: How can I be sure my derivatization reaction was successful?

You can confirm successful derivatization by examining the mass spectrum of your analyte peak. For 2-hydroxy-3-isopropylsuccinic acid (MW: 176.17 g/mol )[18], a complete reaction with a silylating agent like BSTFA will add three trimethylsilyl (TMS) groups, replacing the active hydrogens on the hydroxyl and two carboxyl groups.

• Mass Shift: Each TMS group adds 72 atomic mass units (amu) to the molecule (Si(CH₃)₃ replaces H).

• Expected Molecular Ion: The fully derivatized molecule will have a molecular weight of 176.17 - 3 + (3 * 73) = 392.17 g/mol . Look for the molecular ion (M⁺) at m/z 392.

• Characteristic Fragments: Silylated compounds often show a characteristic fragment from the loss of a methyl group (M-15) at m/z 377. The base peak is often m/z 73, corresponding to the [Si(CH₃)₃]⁺ ion.

If you see significant ions corresponding to partially derivatized species (e.g., with only one or two TMS groups), your reaction is incomplete and requires further optimization as described above.

References

• Blau, K., & Halket, J. M. (Eds.). (1993).
• BenchChem. (2025). Application Notes and Protocols for the Analysis of Dicarboxylic Acids by Gas Chromatography-Mass Spectrometry (GC-MS). BenchChem.

• ACS Publications. (2024). Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Energy & Fuels. [Link]

• BenchChem. (2025). Comparative analysis of derivatization reagents for carboxylic acids. BenchChem.

• PubMed. (n.d.). A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography. National Center for Biotechnology Information. [Link]

• PubMed. (2010). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures. National Center for Biotechnology Information. [Link]

• PerkinElmer. (n.d.). Inlet Derivatisation for the GC Analysis of Organic Acid Mixtures.

• ResearchGate. (n.d.). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. [Link]

• PubMed. (2011). Limits of detection for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. National Center for Biotechnology Information. [Link]

• Restek. (n.d.). GC Column Selection Guide. [Link]

• Macherey-Nagel. (n.d.). Derivatization reagents for GC. [Link]

• Restek. (2020). Optimizing Splitless Injections: Inlet Temperature. [Link]

• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. [Link]

• UCT. (n.d.). Derivatizing Reagents. [Link]

• Agilent. (n.d.). Agilent J&W GC Column Selection Guide. [Link]

• Phenomenex. (2025). Guide to Choosing a GC Column. [Link]

• Separation Science. (2023). Inlet Activity. [Link]

• Amerigo Scientific. (n.d.). A Guide to GC Column Selection. [Link]

• Element Lab Solutions. (2018). Troubleshooting GC peak shapes. [Link]

• Phenomenex. (2022). 2 Ways to Attain Sharper Peak Shape and Higher Sensitivity in Gas Chromatography (TN-2038). [Link]

• Separation Science. (2023). Get your GC-MS troubleshooting guide now!. [Link]

• Agilent. (n.d.). Agilent GC troubleshooting guide poster. [Link]

• ALWSCI. (2025). Methods For Improving Sensitivity in Gas Chromatography (GC). [Link]

• Scribd. (n.d.). GC-MS Troubleshooting Guide. [Link]

• MDPI. (2025). Pushing Peak Shapes to Perfection by High-Temperature Focus GC-IMS. [Link]

• MetBioNet. (n.d.). MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. [Link]

• Agilent. (n.d.). GC Inlets An Introduction. [Link]

• LCGC International. (2013). Optimizing GC–MS Methods. [Link]

• Agilent. (2009). Understanding the GC Inlet. Which one is more appropriate for your method?. [Link]

• Agilent. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. [Link]

• PubChem. (n.d.). 3-Isopropylmalic Acid. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Butanedioic acid, 2-hydroxy-2-(1-methylethyl), dimethyl ester. NIST Chemistry WebBook. [Link]

• Chromatography Forum. (2009). GC (MS) problem with tailing peaks. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. postnova.com [postnova.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 8. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. obrnutafaza.hr [obrnutafaza.hr]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. scribd.com [scribd.com]
• 12. agilent.com [agilent.com]
• 13. mn-net.com [mn-net.com]
• 14. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 15. GC 試薬 | Thermo Fisher Scientific - JP [thermofisher.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Optimizing Splitless Injections: Inlet Temperature [discover.restek.com]
• 18. 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem [pubchem.ncbi.nlm.nih.gov]

optimizing MS/MS collision energy for 3-isopropylmalic acid fragmentation

Technical Support Center: MS/MS Optimization for 3-Isopropylmalic Acid (3-IPMA)

Welcome to the Advanced Mass Spectrometry Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, metabolomics scientists, and drug development professionals troubleshoot and optimize tandem mass spectrometry (MS/MS) parameters for 3-isopropylmalic acid (3-IPMA).

3-IPMA is a critical intermediate in the leucine biosynthesis pathway[1] and serves as a recognized biomarker for metabolic overflow in yeast and plant metabolomics[2]. Achieving high-fidelity quantitation of 3-IPMA requires precise tuning of collision energy (CE) and ionization parameters to ensure reproducibility and sensitivity.

Core Optimization Workflow

Step-by-step MS/MS collision energy optimization workflow for 3-IPMA.

Quantitative Data: Precursor & Product Ion Assignments

To establish a robust Multiple Reaction Monitoring (MRM) method, you must first understand the fragmentation mechanics of 3-IPMA. The table below summarizes the optimal transitions derived from empirical collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) profiles[3].

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Structural Assignment	Typical CE Range (eV)
175.06 [M-H]⁻	157.05	-18 Da	Loss of H₂O	10 - 15
175.06 [M-H]⁻	131.07	-44 Da	Loss of CO₂	12 - 18
175.06[M-H]⁻	113.06	-62 Da	Loss of H₂O + CO₂	15 - 25
175.06[M-H]⁻	87.04	-88 Da	Loss of 2x CO₂	20 - 30

Note: The 175.06 → 113.06 transition is the recommended primary quantifier due to its high abundance and stability.

Troubleshooting Guides & FAQs

Q: Why am I seeing poor ionization and low signal intensity for 3-IPMA? A: 3-IPMA is a dicarboxylic acid. Attempting to ionize it in positive electrospray ionization (ESI+) often yields poor sensitivity and complex sodium/potassium adducts. Causality: Carboxylic acid moieties readily donate protons in solution. By switching to negative ionization mode (ESI-) , the molecule efficiently forms the stable deprotonated precursor [M-H]⁻ at m/z 175.06[3]. Ensure your mobile phase promotes deprotonation; avoid strong acids like trifluoroacetic acid (TFA), and instead use mild additives like 0.01% formic acid or 5 mM ammonium acetate to maintain a stable spray without suppressing the anion signal.

Q: My precursor (m/z 175) is completely depleted during the CE sweep, but I don't see distinct product ions. What is happening? A: You are likely experiencing "over-fragmentation" due to excessively high Collision Energy (CE). Causality: 3-IPMA is a relatively small, labile organic acid. When subjected to CE values above 30–35 eV, the molecule shatters into fragments smaller than the low-mass cutoff of your quadrupole/ion trap (e.g., m/z < 50), or forms stable neutral losses that cannot be detected. To resolve this, scale back your CE sweep to a lower range (5 to 30 eV) and monitor for the primary intermediate fragments (m/z 113 and 131).

Q: How do I differentiate 3-IPMA from its structural isomer, 2-IPMA? A: 2-IPMA and 3-IPMA are isobaric (both have a precursor of m/z 175.06) and share nearly identical fragmentation pathways. Causality: Because their MS/MS spectra overlap heavily, relying solely on CE optimization is insufficient. While advanced linear equations deconvolution algorithms (LEDA) can mathematically differentiate them based on subtle differences in MS/MS fragment ion ratios[4], the most robust approach is chromatographic separation . Use a high-retention column (such as an HSS T3 or specific C18) with a shallow aqueous gradient to baseline-separate the isomers before they enter the MS source.

Q: What are the absolute optimal MRM transitions for 3-IPMA? A: The most abundant and stable product ion for 3-IPMA in negative mode is m/z 113.06, which corresponds to the simultaneous loss of water (-18 Da) and carbon dioxide (-44 Da) to form [M-H - H₂O - CO₂]⁻[3]. This transition (175.06 → 113.06) is typically optimal at a CE of 15–25 eV and serves as the primary quantifier.

Self-Validating Protocol: CE Sweep & Optimization

To ensure scientific integrity and reproducibility, follow this self-validating methodology to tune your instrument for 3-IPMA:

Step 1: Standard Preparation Prepare a 1 µg/mL solution of 3-IPMA in 50:50 Water:Methanol (v/v) to ensure a stable spray.

Step 2: Direct Infusion Infuse the standard at 10 µL/min into the mass spectrometer using ESI- mode.

Step 3: Precursor Isolation Isolate the [M-H]⁻ precursor at m/z 175.06. Adjust the Declustering Potential (DP) or Fragmentor voltage until the precursor signal is maximized without inducing in-source fragmentation.

Step 4: CE Ramping Program a product ion scan sweeping the CE from 5 eV to 35 eV in 5 eV increments.

Step 5: Transition Selection Identify the m/z 113 (Quantifier) and m/z 131 (Qualifier) peaks. Plot their intensities against the CE values to find the apex of the breakdown curve for each ion.

Step 6: System Validation (The Self-Validating Step) Inject a matrix-matched blank spiked with 3-IPMA. Calculate the ion ratio of Quantifier/Qualifier (e.g., 113/131). This ratio must remain constant (±20%) across a concentration gradient (0.1 to 10 µg/mL). If the ratio drifts, your CE is either unstable or you are experiencing matrix interference at one of the product masses, requiring you to select a different qualifier ion (e.g., m/z 87).

Biological Context: Leucine Biosynthesis Pathway

Understanding the origin of 3-IPMA aids in experimental design, particularly in metabolomics and isotopic labeling studies. 3-IPMA is generated from 2-IPMA via the enzyme isopropylmalate isomerase (LEU1) and is subsequently converted to alpha-ketoisocaproate by 3-isopropylmalate dehydrogenase (LEU2)[1].

Role of 3-IPMA as an intermediate in the leucine biosynthesis pathway.

References

• Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility - ResearchGate. 2

• Analysis of yeast metabolomics by LC-MS - Montréal - Archipel UQAM.1

• Differentiation and Quantitation of Coeluting Isomeric Amadori and Heyns Peptides Using Sugar-Specific Fragment Ion Ratios | Analytical Chemistry - ACS Publications.4

• Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap - ResearchGate. 3

Sources

• 1. archipel.uqam.ca [archipel.uqam.ca]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Sensitivity Detection of 3-Isopropylmalic Acid: A Comparative Guide to GC-MS vs. LC-MS/MS

3-Isopropylmalic acid (3-IPMA) is a highly polar organic acid that serves as a critical intermediate in the leucine biosynthesis pathway. Recently, it has garnered significant attention both as a key compositional marker in 1[1] and as a dysregulated biomarker in pathological metabolomics, such as in subtypes of 2[2].

Accurate quantification of 3-IPMA requires overcoming its high polarity, which is driven by two carboxyl groups and one hydroxyl group. For researchers and drug development professionals, choosing between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) dictates not only the sensitivity of the assay but also the throughput and reliability of the data.

Leucine biosynthesis pathway highlighting 3-isopropylmalic acid as a key intermediate.

Technique 1: GC-MS Analysis

GC-MS is a mature technology with comprehensive public databases, making it a staple for untargeted metabolomics[2]. However, the physicochemical properties of 3-IPMA present a direct challenge for gas-phase analysis.

Causality Behind Experimental Choices

GC requires analytes to be volatile and thermally stable. The active hydrogens in 3-IPMA's -OH and -COOH groups form strong intermolecular hydrogen networks, rendering it non-volatile. To analyze 3-IPMA via GC-MS, these active hydrogens must be replaced through silylation (typically using MSTFA and TMCS) to form trimethylsilyl (TMS) derivatives, which significantly increases vapor pressure and thermal stability[3].

Self-Validating GC-MS Protocol

To ensure a self-validating system, this protocol incorporates a stable-isotope-labeled internal standard (SIL-IS) to dynamically correct for derivatization variability, incomplete reactions, and matrix effects.

• Sample Extraction & Spiking: Aliquot 50 µL of biological fluid. Spike with 10 µL of 3-IPMA-d3 (SIL-IS, 1 µg/mL). Extract with 200 µL of cold methanol. Centrifuge at 14,000 x g for 10 mins.

• Evaporation: Transfer the supernatant to a glass vial and evaporate to complete dryness under a gentle stream of nitrogen.

  • Causality: Trace water rapidly hydrolyzes TMS reagents, destroying derivatization efficiency and leading to false negatives.

• Derivatization (Silylation): Add 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) containing 1% Trimethylchlorosilane (TMCS). Incubate at 60°C for 30 minutes.

  • Causality: TMCS acts as a catalyst to ensure complete derivatization of the sterically hindered hydroxyl group, forming the volatile 3-isopropylmalate-(TMS)3[3].

• Data Acquisition: Inject 1 µL in splitless mode into a GC-MS equipped with a 5% phenyl-methylpolysiloxane capillary column. Use Electron Impact (EI) ionization at 70 eV. Monitor characteristic fragment ions (e.g., m/z 393, 275, 213)[3].

Technique 2: LC-MS/MS Analysis

LC-MS/MS is highly suited for non-volatile and polar compounds, offering a broader detection range without the need for complex, artifact-prone sample pretreatment[2].

Causality Behind Experimental Choices

LC-MS/MS bypasses the volatility requirement entirely. By utilizing Electrospray Ionization (ESI) in negative mode, the inherent acidity of 3-IPMA's carboxyl groups is exploited. In a slightly acidic or neutral mobile phase, 3-IPMA readily deprotonates to form a stable [M-H]⁻ precursor ion (m/z 175.06). Triple quadrupole (QQQ) mass analyzers operating in Multiple Reaction Monitoring (MRM) mode then isolate this precursor and fragment it, providing exceptional signal-to-noise ratios by filtering out background matrix ions[1].

Self-Validating LC-MS/MS Protocol

This protocol uses SIL-IS to validate extraction recovery and monitor ion suppression in the ESI source.

• Sample Preparation: Aliquot 50 µL of sample. Spike with 10 µL of 3-IPMA-d3 (SIL-IS). Precipitate proteins with 150 µL of cold acetonitrile.

• Centrifugation & Dilution: Centrifuge at 14,000 x g for 10 mins. Dilute the supernatant 1:1 with ultrapure water.

  • Causality: Dilution reduces the organic solvent strength of the extract, preventing peak distortion (fronting) upon injection into a reversed-phase LC column.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column. Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: Formic acid ensures reproducible retention by keeping the carboxyl groups partially protonated during separation, while still allowing efficient deprotonation in the ESI droplet.

• MRM Detection: Operate the QQQ in ESI negative mode. Monitor the specific transitions: m/z 175.06 → 115.04 (quantifier, loss of acetic acid) and m/z 175.06 → 157.05 (qualifier, loss of water)[1].

Workflow Comparison

Comparative analytical workflows for 3-IPMA detection using GC-MS vs. LC-MS/MS.

Quantitative Data Presentation

The following table summarizes the performance metrics of both platforms for 3-IPMA analysis based on established metabolomic standards:

Parameter	GC-MS (EI)	LC-MS/MS (ESI-MRM)
Limit of Detection (LOD)	Moderate (~1–5 µg/mL)	Ultra-low (~0.1 µg/mL or lower)
Target Analyte Form	3-IPMA-(TMS)3 (m/z 393, 275)	Intact 3-IPMA[M-H]⁻ (m/z 175.06)
Sample Preparation Time	High (Requires complete drying & 2-step derivatization)	Low (Direct injection or simple protein precipitation)
Ionization Technique	Electron Impact (EI, 70 eV)	Electrospray Ionization (ESI, Negative Mode)
Matrix Interference	High (Co-eluting derivatized sugars/acids)	Low (Filtered by specific MRM transitions)

Conclusion

For the targeted, high-sensitivity quantification of 3-isopropylmalic acid, LC-MS/MS is the superior choice . Its ability to analyze the intact polar molecule without derivatization drastically reduces sample preparation time and eliminates derivatization-induced artifacts, resulting in superior Limits of Detection (LOD). GC-MS remains a viable alternative primarily when 3-IPMA is being monitored as part of a broad, untargeted metabolomics discovery panel where global silylation is already integrated into the workflow.

References

• Source: uniurb.
• Source: xiahepublishing.
• Source: asm.

Sources

• 1. ora.uniurb.it [ora.uniurb.it]
• 2. Xia & He Publishing [xiahepublishing.com]
• 3. journals.asm.org [journals.asm.org]

method validation for targeted 2-hydroxy-3-isopropylsuccinic acid metabolomics

Method Validation for Targeted 2-Hydroxy-3-Isopropylsuccinic Acid Metabolomics: A Comparative Guide

Introduction

2-Hydroxy-3-isopropylsuccinic acid, universally recognized in metabolomics as 3-isopropylmalic acid (3-IPMA), is a crucial dicarboxylic acid intermediate in the leucine biosynthesis pathway[1]. Beyond its endogenous metabolic role, it serves as a key bioactive marker in fermented matrices, contributing to flavor profiles and exhibiting distinct antimicrobial properties[2].

Accurate targeted quantification of 3-IPMA presents a notorious analytical challenge: the presence of its positional isomer, 2-isopropylmalic acid (2-IPMA). Both isomers possess an identical molecular weight (176.17 g/mol ) and yield heavily overlapping product ions in tandem mass spectrometry (MS/MS)[3]. As a Senior Application Scientist, I frequently observe laboratories compromising data integrity due to isomeric co-elution or sacrificing throughput with excessively long chromatographic gradients.

This guide objectively compares traditional and next-generation analytical platforms for 3-IPMA quantification, detailing the causality behind method selection, self-validating protocols, and rigorous validation metrics.

The Biological Context: Leucine Biosynthesis

To understand the analytical target, we must first map its biological origin. 3-IPMA is synthesized via the isomerization of 2-IPMA, a reaction catalyzed by the enzyme isopropylmalate isomerase[1].

Leucine biosynthesis pathway highlighting 3-isopropylmalic acid (3-IPMA) as a key intermediate.

Platform Comparison: Overcoming the Isomeric Bottleneck

When selecting a platform for 3-IPMA analysis, scientists must balance resolution, throughput, and matrix resilience.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Mechanism & Causality: 3-IPMA contains highly polar hydroxyl and carboxyl groups. To volatilize the compound for GC, a two-step derivatization (methoximation followed by silylation) is mandatory.

  • Verdict: While GC-MS provides excellent baseline resolution of isomers, the derivatization process is time-consuming, prone to moisture interference, and often yields variable recovery rates.

• Standard Reversed-Phase (RP) C18 LC-MS/MS:

  • Mechanism & Causality: 3-IPMA is highly hydrophilic. Standard C18 stationary phases suffer from "dewetting" (phase collapse) in the highly aqueous mobile phases required to retain it. Consequently, 3-IPMA elutes near the void volume, subjecting it to severe ion suppression from co-eluting matrix salts.

  • Verdict: Poor retention and long gradient requirements (>20 mins) make standard C18 unsuitable for high-throughput isomer separation.

• HSS T3 LC-MS/MS with LEDA Deconvolution (Recommended):

  • Mechanism & Causality: High-Strength Silica (HSS) T3 columns utilize a lower C18 ligand density, preventing phase collapse and allowing 100% aqueous loading to strongly retain polar organic acids. To bypass the need for baseline chromatographic separation, is applied[4]. Because 2-IPMA and 3-IPMA produce the same MS/MS fragments (m/z 157 and 115) but in distinct abundance ratios, LEDA mathematically resolves their concentrations from a single co-eluted peak[4].

  • Verdict: Reduces run time to <5 minutes while maintaining absolute quantitative accuracy.

Table 1: Performance Comparison of Analytical Platforms for 3-IPMA

Parameter	GC-MS (Derivatized)	Standard RP-C18 LC-MS/MS	HSS T3 LC-MS/MS + LEDA
Sample Prep Time	High (>2 hours)	Low (<30 mins)	Low (<30 mins)
Chromatographic Run Time	~30 - 45 mins	~20 mins	< 5 mins
Isomer Resolution Method	Chromatographic	Chromatographic	Mathematical (MS/MS)
Matrix Effect Susceptibility	Medium	High (Void volume elution)	Low (Strong retention)

Method Validation Data

Rigorous method validation is the cornerstone of trustworthy metabolomics. The following data summarizes the validation parameters for the HSS T3 LC-MS/MS method coupled with LEDA, demonstrating that mathematical deconvolution does not compromise analytical integrity[2][4].

Table 2: Validation Parameters for 3-IPMA via LC-MS/MS + LEDA

Validation Parameter	Value / Range	Scientific Implication
Linearity Range	5 – 320 mg/L	Covers physiological and fermentation-derived concentration ranges.
Correlation Coefficient (R²)	> 0.9914	Ensures proportional detector response across the dynamic range.
Accuracy (Recovery)	82.6% – 99.8%	Confirms minimal analyte loss during extraction and matrix suppression.
Precision (RSD, n=9)	0.4% – 4.0%	Demonstrates high repeatability of the LEDA algorithm on mixed spectra.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates internal system suitability checks and causality-driven steps.

Targeted LC-MS/MS metabolomics workflow utilizing LEDA for isomeric deconvolution.

Step 1: Sample Preparation & Internal Standardization

• Procedure: Aliquot 100 µL of biological sample (e.g., plasma, cell lysate, or wine). Spike with 10 µL of ¹³C-labeled 3-IPMA internal standard (IS). Add 400 µL of ice-cold methanol (-20°C). Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Causality: Cold methanol induces rapid protein precipitation, removing macromolecules that would otherwise foul the LC column and cause ion suppression.

• Self-Validation: The ¹³C-IS acts as a real-time monitor. If the IS peak area deviates by >15% across the batch, it immediately flags extraction failure or severe matrix ion suppression, invalidating the run before data processing.

Step 2: Chromatographic Separation

• Procedure: Inject 2 µL of the supernatant onto an ACQUITY HSS T3 column (100 mm × 2.1 mm, 1.8 µm) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 0% B for 1 min, ramp to 30% B over 3 mins, flush at 95% B for 1 min, and re-equilibrate at 0% B.

• Causality: Formic acid lowers the pH below the pKa of 3-IPMA (~3.5), ensuring the carboxylate groups are fully protonated. This neutral state maximizes hydrophobic interaction with the T3 stationary phase, preventing early elution[2].

Step 3: MS/MS Acquisition

• Procedure: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

• MRM Transitions: Monitor the precursor ion [M-H]⁻ at m/z 175.0.

  • Quantifier Transition: m/z 175.0 → 115.0 (Loss of acetic acid).

  • Qualifier Transition: m/z 175.0 → 157.0 (Loss of H₂O)[5].

• Causality: Negative ESI is chosen because dicarboxylic acids readily deprotonate, yielding significantly higher signal-to-noise ratios than positive mode.

Step 4: LEDA Post-Processing

• Procedure: Instead of relying on peak retention times, export the raw MS/MS transition intensities for the co-eluted 2-IPMA/3-IPMA peak. Input the data into the LEDA matrix script.

• Causality: LEDA applies an overdetermined system of linear equations based on pure standard calibration curves. Because 2-IPMA favors the m/z 157 fragment and 3-IPMA favors the m/z 115 fragment, the algorithm calculates the exact percentage contribution of each isomer to the total signal, yielding absolute concentrations without chromatographic separation[4].

References

• Caprioli, G., et al. (2019). "Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap." Food Chemistry. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 36, 3-Isopropylmalic acid." PubChem. URL:[Link]

• "Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis." (2020). Journal of Mass Spectrometry. URL:[Link]

• "Isopropylmalic acid." Wikipedia. URL: [Link]

Sources

• 1. Isopropylmalic acid - Wikipedia [en.wikipedia.org]
• 2. Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Determination of coeluted isomers in wine samples by application of MS/MS deconvolution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of 3-Isopropylmalic Acid Concentrations in Red Versus White Wine: A Guide for Researchers

This guide provides an in-depth comparative analysis of 3-isopropylmalic acid concentrations in red and white wines, offering valuable insights for researchers, scientists, and professionals in the field of enology and beverage science. We will explore the biochemical origins of this organic acid, present quantitative data from recent studies, and detail a robust analytical methodology for its quantification.

The Significance of 3-Isopropylmalic Acid in Wine

Organic acids are fundamental to the sensory profile of wine, influencing its taste, color, and microbial stability. While tartaric and malic acids are the most well-known, a myriad of other organic acids, including 3-isopropylmalic acid (3-IPMA), contribute to the complexity of wine. 3-IPMA, an isomer of the more commonly quantified 2-isopropylmalic acid (2-IPMA), is an intermediate in the leucine biosynthesis pathway of yeast, primarily Saccharomyces cerevisiae, during alcoholic fermentation. Its presence and concentration can, therefore, serve as a metabolic marker of yeast activity and may be influenced by various factors inherent to the winemaking process, including the grape variety and fermentation conditions.

Comparative Concentrations: Red vs. White Wine

Recent analytical studies have begun to shed light on the differential concentrations of isopropylmalic acid isomers in red and white wines. A notable study utilizing Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) to quantify both 2-IPMA and 3-IPMA in a selection of Italian wines revealed a distinct trend. The findings indicated that red wines were generally associated with higher concentrations of 2-IPMA, while white wines were characterized by low levels of both isomers.

Another study employing Liquid Chromatography-Ion Trap (LC-IT) and Liquid Chromatography-Quadrupole-Orbitrap (LC-Q-Orbitrap) mass spectrometry provided specific quantitative data for ten red and white Italian wines. The average concentration of 3-IPMA was found to be 1.78 mg/L, with a range of 0.56–4.13 mg/L, while the average for 2-IPMA was significantly higher at 23.0 mg/L, ranging from 6.7–41.6 mg/L.

The following table summarizes the comparative concentrations of 3-isopropylmalic acid and its isomer, 2-isopropylmalic acid, in red and white wines based on available research.

Wine Type	3-Isopropylmalic Acid (3-IPMA) Concentration	2-Isopropylmalic Acid (2-IPMA) Concentration	Key Observations	Source
Red Wine	Generally low, but can be present.	Higher concentrations observed (average of 31.60 mg/L in one study).	More correlated with high amounts of 2-IPMA.
White Wine	Generally characterized by low levels.	Generally characterized by low levels.	Lower overall concentrations of both isomers compared to red wines.
Mixed (Red & White)	Average: 1.78 mg/L (Range: 0.56–4.13 mg/L)	Average: 23.0 mg/L (Range: 6.7–41.6 mg/L)	2-IPMA is found in significantly higher concentrations than 3-IPMA.

Biochemical Pathway of 3-Isopropylmalic Acid Formation

During alcoholic fermentation, Saccharomyces cerevisiae metabolizes sugars and other components of the grape must. The formation of 3-isopropylmalic acid is an integral part of the biosynthesis of the essential amino acid, leucine. This pathway shares similarities with the Krebs cycle. The key intermediate, (2R,3S)-3-isopropylmalate, is formed and subsequently processed in the pathway.

The following diagram illustrates the simplified biochemical pathway leading to the formation of 3-isopropylmalic acid within the yeast cell.

Caption: Simplified pathway of leucine biosynthesis in yeast, highlighting the formation of 3-isopropylmalic acid.

Experimental Protocol for Quantification of 3-Isopropylmalic Acid in Wine

The accurate quantification of 3-isopropylmalic acid in a complex matrix like wine requires a sensitive and selective analytical method. The following protocol is based on established liquid chromatography-mass spectrometry (LC-MS) techniques.

Objective: To quantify the concentration of 3-isopropylmalic acid in red and white wine samples.

Materials and Reagents:

• Wine samples (red and white)

• 3-Isopropylmalic acid analytical standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Syringe filters (0.22 µm)

Instrumentation:

• Liquid Chromatograph (LC) system

• Mass Spectrometer (MS) with an electrospray ionization (ESI) source (e.g., Ion Trap or Quadrupole-Orbitrap)

Methodology:

• Standard Solution Preparation:

  • Prepare a stock solution of 3-isopropylmalic acid in methanol.

  • Create a series of calibration standards by serially diluting the stock solution with a mixture of water and methanol to cover the expected concentration range in wine (e.g., 5-320 mg/L).

• Sample Preparation:

  • Centrifuge the wine samples to remove any suspended solids.

  • Dilute the supernatant with ultrapure water (a dilution factor may be necessary depending on the expected concentration).

  • Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS Analysis:

  • Chromatographic Separation:

    • Use a suitable reversed-phase LC column.

    • Employ a gradient elution program with mobile phases consisting of water with formic acid (Mobile Phase A) and acetonitrile or methanol with formic acid (Mobile Phase B). The gradient should be optimized to achieve good separation of 3-isopropylmalic acid from other wine components.

  • Mass Spectrometric Detection:

    • Operate the mass spectrometer in negative ionization mode.

    • Use selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS) for enhanced selectivity and sensitivity. The precursor ion for 3-isopropylmalic acid is [M-H]⁻ at m/z 175.

• Data Analysis and Quantification:

  • Construct a calibration curve by plotting the peak area of the 3-isopropylmalic acid standard against its concentration.

  • Quantify the concentration of 3-isopropylmalic acid in the wine samples by comparing their peak areas to the calibration curve.

  • Account for the dilution factor used during sample preparation to determine the final concentration in the original wine sample.

Method Validation:

To ensure the trustworthiness of the results, the analytical method should be validated for linearity, accuracy, precision, and recovery. Linearity is typically assessed by the correlation coefficient (r²) of the calibration curve, which should be >0.99. Recovery studies, performed by spiking known concentrations of the standard into wine samples, should demonstrate high recovery rates (e.g., >85%).

Discussion and Future Perspectives

The disparity in 3-isopropylmalic acid concentrations between red and white wines likely stems from differences in winemaking techniques. Red wine fermentation typically involves prolonged contact with grape skins, seeds, and stems, which can influence the nutrient availability for the yeast and potentially impact its metabolic pathways. In contrast, white wine production generally minimizes contact with grape solids.

Further research is warranted to explore the sensory impact of 3-isopropylmalic acid in wine. While its direct contribution to taste and aroma is not yet fully understood, its presence as a metabolic byproduct provides valuable information about the fermentation process. Understanding the factors that influence its formation could lead to new strategies for modulating the sensory profile and quality of wine.

References

• Ricciutelli, M., Moretti, S., Galarini, R., Sagratini, G., Mari, M., Lucarini, S., Vittori, S., & Caprioli, G. (2019).

Cross-Validation of 2-Hydroxy-3-Isopropylsuccinic Acid Quantification: A Comparative Guide

Executive Summary

2-Hydroxy-3-isopropylsuccinic acid, more commonly referred to as 3-isopropylmalic acid (3-IPMA), is a highly polar 2-hydroxydicarboxylic acid with the molecular formula C₇H₁₂O₅[1]. While historically recognized as a critical intermediate in the2[2], recent metabolomic studies have identified 3-IPMA and its isomer, 2-isopropylmalic acid (2-IPMA), as significant biomarkers in fermented products like wine, where they exhibit notable antimicrobial properties against foodborne pathogens[3].

Accurate quantification of 3-IPMA presents a distinct analytical challenge due to its high polarity, lack of a strong chromophore, and the presence of structural isomers sharing the identical molecular weight (176.168 g/mol )[2]. This guide provides a rigorous cross-validation framework comparing Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) and Gas Chromatography-Time-of-Flight Mass Spectrometry (GC-TOF-MS) to ensure robust, artifact-free quantification.

Mechanistic Context: The Chemistry of 3-IPMA

Understanding the biological origin and chemical structure of 3-IPMA is essential for developing effective extraction and ionization strategies. In biological systems, 3-IPMA is synthesized from oxoisovalerate and eventually converted into isopropyl-3-oxosuccinate by 3-isopropylmalate dehydrogenase[2].

Caption: Leucine biosynthesis pathway highlighting 3-isopropylmalate synthesis and conversion.

Analytical Challenges & Causality in Platform Selection

The physicochemical properties of 3-IPMA dictate the sample preparation and instrumental parameters required for its analysis.

• Why LC-MS/MS? 3-IPMA contains multiple hydroxyl and carboxyl groups, making it highly polar and water-soluble. It readily deprotonates in solution, making Negative Electrospray Ionization (ESI-) the most logical choice. In ESI-, 3-IPMA yields a strong [M-H]⁻ precursor ion at m/z 175. The primary challenge in LC-MS/MS is distinguishing 3-IPMA from 2-IPMA. Because their fragmentation yields differ (e.g., MS² fragmentation of 2-IPMA generates specific ions at m/z 157.0590 due to water loss and m/z 115.0414 due to 4[4]), chromatographic separation or advanced deconvolution algorithms (like LEDA) are strictly required to prevent overestimation[3].

• Why GC-MS? Gas chromatography offers superior theoretical plate counts, easily resolving the 2-IPMA and 3-IPMA isomers. However, the exact functional groups that make 3-IPMA ideal for ESI- render it completely non-volatile. Therefore, GC-MS necessitates a two-step derivatization process (methoximation followed by silylation) to replace active hydrogens with trimethylsilyl (TMS) groups, thereby increasing volatility and thermal stability.

Caption: Parallel sample processing workflow for LC-MS/MS and GC-MS cross-validation.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal standards (IS) to monitor extraction efficiency and derivatization completeness, ensuring that a "zero" result is a true negative rather than a methodological failure.

Protocol 1: UHPLC-MS/MS (Targeted Quantification)

This protocol is optimized for high-throughput analysis of liquid matrices (e.g., wine or cell culture media).

• Sample Preparation & Matrix Normalization: Centrifuge biological samples at 14,000 × g for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter to remove particulates.

• Internal Standard Spiking: Spike 100 µL of the filtered sample with 10 µL of a stable isotope-labeled internal standard (e.g., ¹³C₄-malic acid, 10 mg/L) to correct for matrix effects and ion suppression.

• Chromatographic Separation: Inject 2 µL onto a C18 column (e.g., 100 × 2.1 mm, 1.9 µm). Use a mobile phase gradient of (A) 0.1% formic acid in water and (B) methanol. Causality: The acidic modifier is crucial to keep the carboxyl groups protonated during chromatography, preventing peak tailing, before they are deprotonated in the ESI source.

• MS/MS Detection: Operate the Triple Quadrupole in ESI- mode. Monitor the Multiple Reaction Monitoring (MRM) transition for 3-IPMA (m/z 175 → 157) and the specific transitions for 2-IPMA to ensure no cross-talk.

• Validation Check: Analyze a solvent blank after the highest calibration standard. If the carryover exceeds 0.1% of the Lower Limit of Quantification (LLOQ), replace the injection needle wash solvent.

Protocol 2: GC-TOF-MS (Derivatization-Based Quantification)

This protocol is indispensable for comprehensive metabolomic profiling where absolute isomer resolution is paramount.

• Extraction & Lyophilization: Extract 50 µL of sample with 500 µL of cold methanol/water (8:2 v/v). Spike with 10 µL of Ribitol (2 mg/L) as the internal standard. Evaporate the mixture to absolute dryness using a vacuum concentrator. Causality: Any residual water will violently quench the subsequent silylation reaction, leading to false negatives.

• Methoximation: Add 30 µL of methoxyamine hydrochloride in pyridine (20 mg/mL). Incubate at 37°C for 90 minutes. This step protects carbonyl groups and prevents ring-closure issues in related metabolites.

• Silylation: Add 30 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) containing 1% TMCS. Incubate at 37°C for 30 minutes.

• GC-MS Analysis: Inject 1 µL in splitless mode onto a DB-5MS capillary column. Use a temperature gradient from 80°C to 300°C. Operate the TOF-MS in Electron Ionization (EI) mode at 70 eV.

• Validation Check: Monitor the Ribitol-TMS peak area. If the area deviates by >15% across the batch, or if partially derivatized peaks are detected, discard the batch and prepare fresh derivatization reagents.

Quantitative Performance Comparison

The following table synthesizes the performance metrics of both platforms based on validated literature, demonstrating their complementary strengths in cross-validation scenarios.

Parameter	UHPLC-MS/MS (Triple Quadrupole)	GC-TOF-MS (EI)
Sample Preparation	Minimal (Dilute & Shoot / Filtration)	Extensive (Extraction, Drying, Derivatization)
Ionization Mode	Electrospray Ionization (ESI-)	Electron Ionization (EI)
Target Analyte Form	Intact molecule ([M-H]⁻ m/z 175)	TMS-derivatized molecule
Isomer Resolution	Requires optimized gradient or 3[3]	Excellent chromatographic resolution
Linearity Range	4[4]	0.1 – 50 mg/L
Recovery Rate	4[4]	80 – 95%
Throughput	High (< 15 min/sample)	Low (~ 45 min/sample)

Conclusion & Best Practices

For high-throughput screening of 3-IPMA in liquid matrices, UHPLC-MS/MS is the superior choice due to minimal sample preparation and high sensitivity, provided that isomer separation is rigorously validated. Conversely, GC-TOF-MS is indispensable for comprehensive metabolomic profiling where absolute isomer resolution is paramount, despite the labor-intensive derivatization process. Cross-validating samples across both platforms ensures the highest degree of scientific integrity, neutralizing the specific matrix biases inherent to each ionization technique.

References

• Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility - ResearchG
• Isopropylmalic acid - Wikipedia.
• Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap - ResearchG
• 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem.

Sources

• 1. 3-Isopropylmalic Acid | C7H12O5 | CID 36 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropylmalic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Inter-Laboratory Validation of 3-Isopropylmalic Acid Analytical Methods

For researchers, clinical scientists, and drug development professionals, the accurate and precise quantification of metabolic intermediates is paramount. 3-Isopropylmalic acid (3-IPMA), a key intermediate in the biosynthesis of leucine, serves as a critical biomarker in various metabolic studies and has been identified in diverse matrices like wine and biological fluids.[1][2] The ability to reliably measure its concentration across different laboratories is not merely a matter of convenience; it is the bedrock of reproducible science and regulatory confidence.

This guide provides an in-depth comparison and a strategic framework for conducting an inter-laboratory validation of analytical methods for 3-isopropylmalic acid. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, establishing a self-validating system for robust and trustworthy analytical outcomes.

The Imperative of Inter-Laboratory Validation

While single-laboratory validation establishes that a method is fit for purpose under specific conditions, an inter-laboratory (or collaborative) study is the ultimate test of a method's ruggedness and transferability.[3][4] It assesses the method's performance when executed by different analysts, on different instruments, and in different environments. This process is essential for standardizing a method for widespread use, ensuring that data generated in a laboratory in one part of the world is comparable to data from another. The objective is to demonstrate that the method is not only precise and accurate within one lab but also reproducible across multiple labs.[4]

Core Analytical Strategies for 3-Isopropylmalic Acid

The analysis of organic acids like 3-IPMA is typically approached using chromatographic techniques coupled with mass spectrometry, offering high sensitivity and selectivity.[5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most prominent and widely used technique for organic acid analysis.[6] It offers excellent sensitivity and specificity, often allowing for direct analysis in complex matrices with minimal sample preparation. For 3-IPMA and its isomer, 2-IPMA, UHPLC-MS/MS has proven effective for simultaneous quantification.[1][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful tool for volatile and semi-volatile compounds, GC-MS provides excellent chromatographic resolution.[5] However, non-volatile metabolites like 3-IPMA require a chemical derivatization step to increase their volatility before they can be analyzed by GC-MS.[8] This adds a layer of complexity and a potential source of variability to the sample preparation process.

The choice between these methods often involves a trade-off between the direct-injection convenience of LC-MS/MS and the high separation efficiency of GC-MS. For inter-laboratory studies, the simplicity and reduced number of steps in an LC-MS/MS workflow can often lead to better reproducibility.

Designing a Robust Inter-Laboratory Validation Study

A successful inter-laboratory study requires meticulous planning. The following workflow outlines the critical stages, grounded in principles from authoritative guidelines like the International Conference on Harmonisation (ICH).[9][10]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Identification and quantification of new isomers of isopropyl-malic acid in wine by LC-IT and LC-Q-Orbitrap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurachem.org [eurachem.org]
• 4. ipa-india.org [ipa-india.org]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Detection Methods for Organic Acids - Creative Proteomics [metabolomics.creative-proteomics.com]
• 7. Quantification of 2- and 3-isopropylmalic acids in forty Italian wines by UHPLC-MS/MS triple quadrupole and evaluation of their antimicrobial, antioxidant activities and biocompatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. louis.uah.edu [louis.uah.edu]
• 9. ema.europa.eu [ema.europa.eu]
• 10. demarcheiso17025.com [demarcheiso17025.com]